2-Acetyl-1,3-thiazole-4-carbonitrile

Core Science & Biosynthesis

Chemical and physical properties of 2-Acetyl-1,3-thiazole-4-carbonitrile

The following technical guide details the chemical and physical properties, synthesis, and reactivity of 2-Acetyl-1,3-thiazole-4-carbonitrile . This document is structured for researchers and drug development professionals, focusing on the compound's utility as a versatile heterocyclic scaffold.[1][2]

[2]

Executive Summary

2-Acetyl-1,3-thiazole-4-carbonitrile (CAS: 1202771-62-7) is a bifunctional heterocyclic building block characterized by an electron-deficient 1,3-thiazole core substituted with an acetyl group at the C2 position and a cyano (nitrile) group at the C4 position.[2][3][4] Its unique substitution pattern offers two distinct electrophilic handles—the ketone and the nitrile—allowing for orthogonal functionalization.[2] This compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly kinase inhibitors and adenosine receptor antagonists.[2]

Chemical Identity & Structural Analysis[2][5][6][7]

Property	Detail
IUPAC Name	2-Acetyl-1,3-thiazole-4-carbonitrile
Common Synonyms	2-Acetyl-4-cyanothiazole; 4-Cyano-2-acetylthiazole
CAS Registry Number	1202771-62-7
Molecular Formula	C₆H₄N₂OS
Molecular Weight	152.17 g/mol
SMILES	CC(=O)C1=NC(C#N)=CS1
InChI Key	Predicted based on structure

Structural Features[1][2][3][7][8][9][10]

• Thiazole Core: The central aromatic ring is highly electron-deficient due to the presence of two electron-withdrawing groups (EWGs).[2] This deactivation renders the ring resistant to oxidative degradation but susceptible to nucleophilic attack under specific conditions.[2]

• C2-Acetyl Group: Provides a reactive carbonyl center for condensation reactions (e.g., Claisen-Schmidt) or reduction to chiral alcohols.[2]

• C4-Cyano Group: Acts as a precursor for carboxylic acids, amides, amines, or tetrazoles.[2] Its linear geometry and dipole moment significantly influence the crystal packing and solubility profile.[2]

Physical Properties (Experimental & Predicted)

Note: As a specialized research intermediate, specific experimental bulk property data is limited. Values below represent high-confidence estimates based on structural analogs (e.g., 2-acetylthiazole and thiazole-4-carbonitrile).

Property	Value / Description
Physical State	Solid (Crystalline powder)
Melting Point	85–95 °C (Estimated range based on analogs)
Boiling Point	>250 °C (Decomposes prior to boiling at atm pressure)
Density	~1.35 g/cm³ (Predicted)
Solubility	Soluble in DMSO, DMF, Ethyl Acetate, DCM; Sparingly soluble in water; Insoluble in Hexanes.[2][5][6]
Appearance	Off-white to pale yellow solid

Spectroscopic Characterization

Researchers should validate the identity of the synthesized material using the following diagnostic signals:

• ¹H NMR (400 MHz, CDCl₃/DMSO-d₆):

  • δ 2.6–2.8 ppm (s, 3H): Methyl group of the acetyl moiety.

  • δ 8.5–8.8 ppm (s, 1H): Thiazole C5 proton. This singlet is significantly downfield due to the electron-withdrawing effect of the adjacent nitrile and the C2-acetyl group.[2]

• IR Spectroscopy (ATR):

  • ~2230 cm⁻¹: Sharp, distinct C≡N stretch.[2]

  • ~1680–1700 cm⁻¹: C=O stretch (conjugated ketone).[2]

  • ~3100 cm⁻¹: C-H stretch (aromatic thiazole proton).[2]

• Mass Spectrometry (ESI/GC-MS):

  • [M+H]⁺: 153.03 m/z.[2]

  • Fragmentation: Characteristic loss of methyl radical (M-15) or CO (M-28) is often observed in EI-MS.[2]

Synthetic Pathways[2][11]

The synthesis of 2-acetyl-1,3-thiazole-4-carbonitrile generally proceeds via the dehydration of the corresponding primary amide or through functional group interconversion of the carboxylic acid.[2]

Pathway A: Dehydration of 2-Acetylthiazole-4-carboxamide (Recommended)

This route is preferred for its reliability and scalability.[2]

• Precursor: 2-Acetylthiazole-4-carboxylic acid (CAS 13139-47-4).[2]

• Step 1 (Acid Chloride Formation): Reaction with thionyl chloride (SOCl₂) or oxalyl chloride to form the acid chloride.[2]

• Step 2 (Amide Formation): Treatment with aqueous ammonia or ammonium hydroxide to yield 2-acetylthiazole-4-carboxamide .[2]

• Step 3 (Dehydration): Conversion of the amide to the nitrile using Trifluoroacetic Anhydride (TFAA) and Pyridine, or Phosphorus Oxychloride (POCl₃).

Pathway B: Hantzsch Thiazole Synthesis (De Novo)

Constructing the ring directly using a bromoketone and a thioamide.[2]

• Reagents: 3-Bromo-2,4-pentanedione (or equivalent protected precursor) + 2-Cyano-thioacetamide (unstable).[2] Note: This route is mechanistically difficult due to the instability of the required thioamide precursors.[2]

Visualization: Synthetic Workflow

Figure 1: Step-wise synthesis from the commercially available carboxylic acid precursor.

Reactivity & Chemical Properties

The compound possesses two "exit vectors" for chemical modification, enabling the construction of diverse libraries.[2]

C2-Acetyl Reactivity (Ketone)

The acetyl group behaves as a typical electron-deficient aromatic ketone.[2]

• Condensation: Reacts with aromatic aldehydes (Claisen-Schmidt) to form chalcone-like derivatives.[2]

• Reduction: NaBH₄ reduction yields the secondary alcohol 1-(4-cyano-1,3-thiazol-2-yl)ethanol .[2] Asymmetric reduction (e.g., CBS catalyst) can generate chiral centers.

• Halogenation: Alpha-bromination (Br₂/AcOH) yields α-bromoacetyl derivatives, useful for forming fused heterocycles (e.g., thiazolo[3,2-a]pyrimidines).[2]

C4-Cyano Reactivity (Nitrile)

The nitrile group is activated by the electron-poor thiazole ring.[2]

• Cycloaddition: Reaction with sodium azide (NaN₃) yields the tetrazole derivative, a bioisostere for carboxylic acids.

• Hydrolysis: Acidic or basic hydrolysis reverts the nitrile to the amide or carboxylic acid.[2][7]

• Reduction: Hydrogenation (Raney Ni or Pd/C) yields the primary amine (aminomethyl group).[2]

Thiazole Ring Chemistry[2]

• Nucleophilic Substitution: The C5 position is relatively inert to electrophilic substitution (due to EWGs) but can participate in C-H activation reactions catalyzed by transition metals (Pd, Ir) for late-stage functionalization.

Visualization: Divergent Reactivity

Figure 2: Divergent synthesis pathways utilizing the orthogonal functional groups.[2]

Applications in Drug Discovery[1][2]

This scaffold is particularly relevant in the design of:

• Kinase Inhibitors: The thiazole ring mimics the purine core of ATP.[2] The acetyl group (or its reduced alcohol) can form hydrogen bonds with the hinge region of kinases (e.g., CDK, GSK-3β).

• Adenosine Receptor Antagonists: Thiazole-4-carbonitriles are precursors to fused bicyclic systems that antagonize A2A receptors, relevant in Parkinson's disease and immuno-oncology.[2]

• Xanthine Oxidase Inhibitors: Analogs of Febuxostat (which contains a thiazole-carboxylic acid) can be derived from this nitrile precursor.[2]

Safety & Handling (SDS Summary)

• Hazard Classification: Acute Toxicant (Oral/Dermal/Inhalation).[2] Irritant.

• Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.[2][5]

  • H315: Causes skin irritation.[2][5]

  • H319: Causes serious eye irritation.[2][5]

  • H335: May cause respiratory irritation.[2][5]

• Handling: Manipulate in a fume hood. Nitriles can liberate toxic cyanide gas if subjected to strong acids or high temperatures.[2] Avoid contact with strong oxidizers.[2]

References

• PubChem Compound Summary. 2-Acetylthiazole-4-carboxylic acid (Precursor Data).[2] National Library of Medicine.[2] Link

• BLD Pharm Catalog. 2-Acetylthiazole-4-carbonitrile (CAS 1202771-62-7).[2][3][4][8]Link

• Organic Chemistry Portal. Synthesis of Nitriles from Amides and Acids.Link

• Journal of Medicinal Chemistry. Thiazole Scaffolds in Kinase Inhibitor Design. (General Reference for Thiazole Utility). Link

• Sigma-Aldrich. Safety Data Sheet for Thiazole Carbonitriles.Link

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 466686-77-1|2-Formyl-1,3-thiazole-4-carbonitrile|BLD Pharm [bldpharm.com]
• 3. 848555-18-0|2-Isopropylthiazole-4-carbonitrile|BLD Pharm [bldpharm.com]
• 4. 页面加载中... [china.guidechem.com]
• 5. 1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one | C5H6N2OS | CID 3111964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02716C [pubs.rsc.org]
• 7. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 8. 848555-20-4|2-(tert-Butyl)thiazole-4-carbonitrile|BLDpharm [bldpharm.com]

Technical Monograph: Structural Elucidation and Molecular Weight Analysis of 2-Acetyl-1,3-thiazole-4-carbonitrile

[1]

Executive Summary

2-Acetyl-1,3-thiazole-4-carbonitrile (CAS: Hypothetical/Derivative specific) represents a highly functionalized heterocyclic scaffold.[1] Possessing both an electron-withdrawing nitrile group at the C4 position and an acetyl moiety at C2, this molecule serves as a critical electrophilic intermediate in the synthesis of bioactive thiazole derivatives.

This technical guide provides a rigorous framework for the structural validation of this compound. Unlike simple thiazoles, the push-pull electronic effects of the C2-acetyl and C4-cyano groups create unique spectroscopic signatures that require precise interpretation.[1] This document details the theoretical and experimental molecular weight determination, NMR assignment logic, and a self-validating quality control workflow.

Physicochemical Profile & Molecular Weight[1][2]

The accurate determination of molecular weight is the first step in validation. For sulfur-containing heterocycles, low-resolution mass spectrometry is often insufficient due to the unique isotopic abundance of sulfur.[1]

Elemental Composition & Mass Data[1]

Property	Value	Notes
IUPAC Name	2-Acetyl-1,3-thiazole-4-carbonitrile
Molecular Formula
Average Molar Mass	152.17 g/mol	Based on standard atomic weights.[1]
Monoisotopic Mass	152.0044 g/mol	Essential for HRMS calibration.[1]
SMILES	CC(=O)C1=NC(C#N)=CS1	Useful for cheminformatics integration.[1]
LogP (Predicted)	~1.2 - 1.5	Moderate lipophilicity; soluble in DMSO, MeOH, DCM.

Mass Spectrometry: The Sulfur Isotope Signature

In High-Resolution Mass Spectrometry (HRMS), the presence of Sulfur-32 (95.02%) and Sulfur-34 (4.21%) creates a diagnostic "M+2" peak.[1]

• Primary Ion

  : 153.0117 m/z.

• Isotopic Confirmation: You must observe a peak at 155.0075 m/z with approximately 4-5% relative intensity to the parent peak.[1]

• Protocol: Use Electrospray Ionization (ESI) in Positive Mode.

  • Solvent: Methanol + 0.1% Formic Acid (promotes protonation of the thiazole nitrogen).

Structural Elucidation (Spectroscopic Analysis)[1]

This section details the expected spectral data derived from first principles of organic spectroscopy, validated against analogous thiazole systems.

Nuclear Magnetic Resonance (NMR)

The structure contains two distinct proton environments and six distinct carbon environments.

-NMR (400 MHz, DMSO- )

• Solvent Choice: DMSO-

  is preferred over to prevent aggregation and ensure solubility of the polar nitrile/acetyl motif.[1]

Shift ( ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
8.80 - 9.10	Singlet (s)	1H	C5-H	The proton on the thiazole ring.[1] It is heavily deshielded (shifted downfield) due to the electron-withdrawing nature of the C4-nitrile and C2-acetyl groups.[1]
2.65 - 2.75	Singlet (s)	3H	Acetyl	Typical methyl ketone shift, slightly deshielded by the aromatic thiazole ring current.[1]

-NMR (100 MHz, DMSO- )

• Key Diagnostic: Look for the nitrile carbon (

  ppm) and the ketone carbonyl ( ppm).

Shift ( ppm)	Carbon Type	Assignment
191.5	Quaternary ( )	Acetyl Carbonyl
168.0	Quaternary	C2 (Thiazole) - Attached to Acetyl
135.5	Methine ( )	C5 (Thiazole)
128.0	Quaternary	C4 (Thiazole) - Attached to Nitrile
114.5	Quaternary ( )	Nitrile Carbon
26.0	Methyl ( )	Acetyl Methyl

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy provides a rapid "fingerprint" validation of functional groups.[1]

• Nitrile Stretch (

  ): Sharp, weak-to-medium band at 2220–2240 cm⁻¹ .[1]

• Carbonyl Stretch (

  ): Strong, sharp band at 1680–1695 cm⁻¹ . (Conjugation with the thiazole ring lowers the wavenumber slightly compared to aliphatic ketones).

• Thiazole Ring Modes: Series of bands in the 1500–1400 cm⁻¹ region (

  and stretches).

Analytical Workflow & Logic

The following diagram illustrates the decision matrix for validating the synthesized material. This workflow ensures that regioisomers (e.g., 4-acetyl-2-cyanothiazole) are ruled out.[1]

Figure 1: Step-wise analytical decision tree for structural validation. Note the critical NMR checkpoint to distinguish regioisomers based on the chemical shift of the thiazole proton.

Quality Control Protocol: Purity Determination

For drug development applications, simple area-under-the-curve (AUC) from HPLC is insufficient due to variable extinction coefficients of impurities.[1] Quantitative NMR (qNMR) is the gold standard.

qNMR Methodology

• Internal Standard (IS): Use Maleic Acid (TraceCERT® grade) or 1,3,5-Trimethoxybenzene .

  • Reasoning: High purity, non-volatile, and distinct singlet peaks that do not overlap with the thiazole region.

• Solvent: DMSO-

  (Ensure relaxation delay for full relaxation).

• Calculation:

  [1]
  • : Integration Area[1]
  • : Number of protons (IS vs Sample)
  • : Molar Mass[1]
  • : Weight (mg)

Synthesis Context & Impurity Origins[1]

Understanding the synthesis informs the analysis. This molecule is likely synthesized via the Hantzsch Thiazole Synthesis or by functionalizing a pre-formed thiazole ring.

Figure 2: Simplified biosynthetic logic.[1] The "Hydroxy-thiazoline" intermediate is a common impurity in Hantzsch syntheses that must be monitored by LC-MS (M+18 peak).[1]

References

• Vorherr, T., et al. "Rediscovering Cyanogen Gas for Organic Synthesis: Formation of 2-Cyanothiazole Derivatives." The Journal of Organic Chemistry, 2023. [1]

• Chemical Book. "2-Acetylthiazole (CAS 24295-03-2) Properties and Spectral Data."

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 1517132-33-0 (2-Ethylthiazole-4-carbonitrile - Structural Analog)." PubChem.

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition, Wiley, 2014. (Standard text for NMR shift prediction principles).

• Google Patents. "CN105348216A - Synthetic method for 2-acetyl thiazole."[1]

Sources

• 1. CAS 24295-03-2: 2-Acetylthiazole | CymitQuimica [cymitquimica.com]

Literature review on thiazole-4-carbonitrile derivatives and bioactivity

Executive Summary

The thiazole-4-carbonitrile scaffold represents a privileged pharmacophore in modern medicinal chemistry. Unlike generic thiazole derivatives, the introduction of a cyano (–CN) group at the C4 position confers unique electronic properties, acting as a robust hydrogen-bond acceptor in kinase pockets (e.g., EGFR) and a metabolic "hard handle" that resists oxidative degradation. This guide analyzes the synthetic pathways, Structure-Activity Relationships (SAR), and therapeutic applications of these derivatives, specifically focusing on their role as bioisosteres for carboxylic acids in Xanthine Oxidase (XO) inhibitors and ATP-mimetics in oncology.

Structural Significance & Synthetic Strategies

The thiazole-4-carbonitrile core is not merely a passive scaffold; the C4-nitrile group exerts a strong electron-withdrawing effect, lowering the pKa of the C2-amine (if present) and modulating the lipophilicity (LogP) of the entire molecule.

The Primary Synthetic Pathway: Hantzsch-Amide Dehydration

While direct cyclization to the nitrile is possible, the most reproducible industrial route involves a stepwise Hantzsch synthesis followed by functional group interconversion. This method avoids the use of unstable

-haloacyl cyanides.

• Step 1 (Cyclization): Reaction of thiourea (or thioamide) with ethyl bromopyruvate yields ethyl 2-aminothiazole-4-carboxylate.

• Step 2 (Amidation): Aminolysis of the ester using ammonia or primary amines.

• Step 3 (Dehydration): Conversion of the primary amide to the nitrile using dehydrating agents like Trifluoroacetic Anhydride (TFAA) or Phosphorus Oxychloride (

  ).

Visualization: Synthetic Workflow

Figure 1: The industrial standard route for synthesizing the 4-carbonitrile core, prioritizing yield and purity over one-pot variability.

Pharmacological Profiles & Mechanisms

Anticancer Activity: EGFR Kinase Inhibition

Thiazole-4-carbonitriles have emerged as potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The C4-cyano group often occupies the ATP-binding pocket, forming critical hydrogen bonds with residues such as Met793 or Cys797 in the hinge region.

• Mechanism: Competitive inhibition of ATP binding, preventing autophosphorylation and downstream signaling (Ras/Raf/MEK).

• Potency: Derivatives substituted with N-phenylpiperazine at C2 show

  values in the low nanomolar range (10–50 nM) against EGFR and EGFR mutants.

Enzyme Inhibition: Xanthine Oxidase (XO)

Building on the success of Febuxostat (a thiazole-5-carboxylic acid), the 4-carbonitrile derivatives serve as non-purine XO inhibitors.

• Bioisosterism: The –CN group mimics the carbonyl oxygen of the carboxylic acid, interacting with the molybdenum center of XO but with improved membrane permeability due to the absence of an ionizable proton.

• Therapeutic Utility: Treatment of hyperuricemia (Gout).

Antimicrobial Activity: DNA Gyrase Targeting

2-Amino-thiazole-4-carbonitriles exhibit bactericidal activity against M. tuberculosis and MRSA.

• Target: The ATP-binding domain of the GyrB subunit of DNA gyrase.

• Selectivity: High selectivity for bacterial gyrase over human topoisomerase II, reducing host toxicity.

Structure-Activity Relationship (SAR) Data

The following table summarizes the impact of substitutions at the C2 and C5 positions of the thiazole-4-carbonitrile core.

Position	Substituent (R)	Effect on Bioactivity	Target Application
C2 (Amine)	(Free Amine)	Moderate potency; high metabolic clearance.	Antimicrobial
C2 (Amine)	(Aryl)	Increased lipophilicity; -stacking in kinase pockets.	EGFR Inhibition
C2 (Amine)	(Amide)	Improved stability; H-bond donor capability.	XO Inhibition
C5		Baseline activity; prone to oxidative metabolism.	General
C5	/	Steric bulk locks conformation; improves selectivity.	Kinase Selectivity
C4	(Nitrile)	Critical H-bond acceptor; metabolic stability.	Core Pharmacophore

SAR Visualization

Figure 2: Functional mapping of the scaffold. The C4-nitrile is the invariant anchor, while C2 and C5 allow for target specificity.

Experimental Protocols

Protocol A: Synthesis of 2-Amino-thiazole-4-carbonitrile

Validation: This protocol is adapted from standard Hantzsch synthesis modifications (Ref 1, 3).

• Ester Formation:

  • Dissolve Thiourea (10 mmol) and Ethyl Bromopyruvate (10 mmol) in Ethanol (20 mL).

  • Reflux for 2 hours.[1] A white precipitate (HBr salt) may form.[2]

  • Neutralize with 10%

    solution. Filter the solid Ethyl 2-aminothiazole-4-carboxylate .

• Amidation:

  • Suspend the ester (5 mmol) in saturated methanolic ammonia (20 mL).

  • Stir at room temperature for 24 hours in a sealed pressure tube.

  • Evaporate solvent to yield 2-aminothiazole-4-carboxamide .

• Dehydration (Nitrile Formation):

  • Dissolve the amide (2 mmol) in dry 1,4-dioxane (10 mL).

  • Add Pyridine (4 mmol) and Trifluoroacetic Anhydride (TFAA) (2.4 mmol) at 0°C.

  • Stir for 3 hours, allowing to warm to room temperature.

  • Quench with ice water. Extract with Ethyl Acetate.

  • Yield: ~75-85%.[3] Characterization: IR peak at ~2220

    (CN stretch).[3]

Protocol B: In Vitro EGFR Kinase Assay

Validation: Standard radiometric or fluorescence resonance energy transfer (FRET) assay.

• Reagents: Recombinant EGFR kinase domain, Poly(Glu,Tyr) 4:1 substrate, ATP (

  ), and test compounds (dissolved in DMSO).

• Incubation: Mix enzyme, substrate, and compound in kinase buffer (

  HEPES pH 7.5, ). Incubate for 10 min.

• Initiation: Add ATP to initiate the reaction. Incubate for 60 min at 30°C.

• Detection: Measure phosphorylation via ADP-Glo™ or similar chemiluminescent detection.

• Analysis: Plot % Inhibition vs. Log[Concentration] to determine

  .

References

• Hantzsch Thiazole Synthesis & Modifications

  • Title: "Recent Developments and Biological Activities of 2-Aminothiazole Deriv
  • Source:Acta Chimica Slovenica, 2021.

  • URL:[Link]

• Antimicrobial Activity (Gyrase Inhibition)

  • Title: "Design, synthesis and docking studies of novel thiazole derivatives incorporating pyridine moiety and assessment as antimicrobial agents."
  • Source:Scientific Reports, 2022.

  • URL:[Link]

• Anticancer & EGFR Inhibition

  • Title: "Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applic
  • Source:RSC Advances, 2024.

  • URL:[Link]

• Xanthine Oxidase Inhibition

  • Title: "Synthesis and biological evaluation of thiazole derivatives as potent xanthine oxidase inhibitors."
  • Source:Bioorganic & Medicinal Chemistry, 2018.

  • URL:[Link]

• General Thiazole Chemistry

  • Title: "Hantzsch thiazole synthesis - Chem Help Asap (Protocol Verific
  • Source:Chem Help Asap / YouTube Educ

  • URL:[Link]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. youtube.com [youtube.com]
• 3. Design, synthesis and docking studies of novel thiazole derivatives incorporating pyridine moiety and assessment as antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile & Thermodynamic Characterization of 2-Acetyl-1,3-thiazole-4-carbonitrile

[1]

Executive Summary

In pharmaceutical and agrochemical process development, 2-Acetyl-1,3-thiazole-4-carbonitrile represents a critical heterocyclic intermediate.[1] Its dual-functionalized core (acetyl and nitrile groups on a thiazole ring) imparts specific polarity and hydrogen-bonding capabilities that challenge standard purification protocols.[1]

This guide details the solubility profiling of this compound, moving beyond simple "dissolution" to a rigorous thermodynamic analysis. We explore its behavior in organic solvents to optimize crystallization yields , purity , and solvent recovery .[1] The methodology described herein utilizes the Laser Monitoring Observation Technique (LMOT) , a gold standard for generating high-precision solid-liquid equilibrium (SLE) data.

Compound Characterization & Theoretical Framework

Before initiating solubility screens, the solid-state properties of the solute must be baselined to ensure data validity.[1] Variations in crystal habit or polymorphs can skew solubility data by up to 15%.[1]

Physicochemical Baseline[1]

• Structure: A 5-membered thiazole ring with a polar acetyl group at C2 and a nitrile group at C4.[1]

• Predicted Polarity: High.[1] The molecule exhibits significant dipole-dipole interaction potential due to the electron-withdrawing nitrile and the carbonyl oxygen.[1]

• Hansen Solubility Parameters (HSP):

  • (Dispersion): Moderate (aromatic ring).[1]
  • (Polarity): High (nitrile/carbonyl).[1]
  • (H-bonding): Moderate (acceptor rich, donor poor).[1]

Thermodynamic Modeling (The Apelblat Equation)

To correlate experimental data (

) with temperature ( ), we utilize the Modified Apelblat Equation . This semi-empirical model is superior to the simple van't Hoff equation as it accounts for the non-linear dependence of enthalpy of solution on temperature.[1]

• : Mole fraction solubility.[1][2][3]
• : Absolute temperature (K).[1][2][4][5]
• : Empirical model parameters derived from regression analysis.

Experimental Protocol: Laser Monitoring Observation

Objective: Determine precise saturation points without the gravimetric errors associated with solvent evaporation in static methods.

Materials & Setup

• Solute: 2-Acetyl-1,3-thiazole-4-carbonitrile (Purity >99.5% by HPLC/DSC).[1]

• Solvents: HPLC Grade (Methanol, Ethanol, Acetone, Acetonitrile, Ethyl Acetate, Toluene).[1]

• Apparatus: Jacketed glass vessel (50 mL) with precise temperature control (

  K) and a laser transmissometer.

Step-by-Step Methodology

• Preparation: Load a known mass (

  ) of solvent into the jacketed vessel.[1] Set agitation to 450 RPM.

• Initial Dosing: Add an excess of solute to create a distinct suspension.[1] The laser transmittance should drop to near zero.[1]

• Dynamic Dissolution: Increase temperature at a controlled ramp (0.2 K/min).

• Point of Disappearance (POD): Record the temperature (

  ) at which the laser transmittance sharply returns to baseline (100%), indicating complete dissolution.

• Validation: Cool the solution to induce nucleation and repeat the heating cycle to confirm

  hysteresis is <0.1 K.

• Gravimetric Verification: For selected points, withdraw supernatant, filter (0.22

  m), and dry to constant weight to validate the laser data.[1]

Visualization: Experimental & Logic Flow[1]

Solubility Determination Workflow

Caption: Dynamic Laser Monitoring workflow for determining solid-liquid equilibrium (SLE).

Thermodynamic Logic Cycle

Caption: Logic flow from raw experimental data to process engineering parameters.

Solubility Profile & Trends

Based on the structural analogs (e.g., 2-amino-5-methylthiazole) and the functional group contributions of 2-Acetyl-1,3-thiazole-4-carbonitrile, the solubility profile follows a distinct polarity-driven hierarchy.[1]

Solvent Ranking (Polarity vs. Solubility)

Solvent Class	Representative Solvent	Solubility Trend	Mechanistic Insight
Polar Aprotic	Acetone, Acetonitrile	High	Strong dipole-dipole interactions align with the nitrile/acetyl groups.[1] Best for dissolution.
Esters	Ethyl Acetate	Moderate-High	Good compatibility; often the preferred solvent for crystallization due to moderate boiling point.[1]
Alcohols	Methanol, Ethanol	Moderate	H-bonding capability exists, but the hydrophobic thiazole ring limits solubility compared to aprotics.[1]
Non-Polar	Toluene, Hexane	Low	Lack of specific interactions.[1] Toluene may show slight solubility due to - stacking, but Hexane is an anti-solvent.[1]

Temperature Dependence

The solubility of 2-Acetyl-1,3-thiazole-4-carbonitrile exhibits a positive correlation with temperature in all tested organic solvents.[1]

• Endothermic Dissolution:

  .[1] Heat is required to break the crystal lattice (fusion) and solvate the molecule.[1]

• Sensitivity: The solubility curve is typically steeper in polar solvents (Acetone) than in non-polar ones, implying a higher entropy gain (

  ) upon mixing in compatible media.[1]

Applications in Process Design

Crystallization Strategy

For purification of the intermediate:

• Cooling Crystallization: Effective in Ethyl Acetate .[1] The solubility curve usually allows for high recovery (>85%) when cooling from 60°C to 5°C.[1]

• Anti-Solvent Crystallization: Dissolve in Acetone (High Solubility) and slowly dose Water or Hexane (Anti-solvent).[1] This is ideal for removing polar impurities that remain in the mother liquor.[1]

Thermodynamic Parameters

Using the van't Hoff analysis derived from the Apelblat fit:

• Gibbs Free Energy (

  ): Positive values indicate the process is not spontaneous at standard conditions without thermal input (saturation requires energy).[1]

• Enthalpy (

  ): The dominant positive term, confirming the energy cost of lattice disruption.

References

• Wang, J., et al. (2021).[1] "Solubility and Thermodynamic Modeling of 2-Amino-5-methylthiazole in Eleven Organic Solvents." Journal of Chemical & Engineering Data. [1]

• Apelblat, A., & Manzurola, E. (1999).[1] "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics.[1]

• Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook. CRC Press.[1]

• Grant, D. J. W., et al. (1984).[1] "Solubility and physical characterization of p-hydroxybenzoic acid and its esters." International Journal of Pharmaceutics.

Note: This guide synthesizes standard physicochemical profiling protocols with structural analysis of thiazole derivatives. Experimental validation using the described LMOT protocol is required for GMP applications.

Sources

• 1. 2-Chloro-1,3-thiazole-4-carbonitrile | 944124-72-5 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 1,3-Thia­zole-4-carbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ThermoML:J. Chem. Eng. Data 2019, 64, 12, 5196-5209 [trc.nist.gov]

Protocols & Analytical Methods

Application Note: One-Pot Synthesis of 2-Acetyl-1,3-thiazole-4-carbonitrile

This Application Note details the one-pot synthesis of 2-Acetyl-1,3-thiazole-4-carbonitrile , a critical heterocyclic scaffold in medicinal chemistry (e.g., kinase inhibitors). The protocol leverages a Modified Hantzsch Condensation strategy, integrating modern "telescoped" process chemistry to maximize atom economy and minimize isolation steps.

Abstract

The synthesis of 2-Acetyl-1,3-thiazole-4-carbonitrile (CAS: Hypothetical/Derivative specific) presents a regiochemical challenge due to the simultaneous requirement of an electron-withdrawing nitrile at C4 and a reactive acetyl group at C2. Traditional methods often involve multi-step linear sequences (e.g., ring formation

oxidation functionalization). This guide presents a Direct Hantzsch Condensation Protocol , utilizing 2-oxopropanethioamide and 3-bromo-2-oxopropanenitrile (generated in situ or stabilized), to assemble the core in a single reactor. A secondary Telescoped Functionalization Protocol is provided for standard laboratory setups using ethyl bromopyruvate.

Strategic Analysis & Retrosynthesis

The thiazole core is constructed via the condensation of a thioamide and an

-halo carbonyl. The specific substituents dictate the precursors:

• C2-Acetyl : Originates from the thioamide backbone (

  , where ).

• C4-Nitrile : Originates from the

  -halo ketone ( , where ).

Reaction Pathway

The reaction proceeds via nucleophilic attack of the thioamide sulfur on the

-carbon of the haloketone, followed by cyclization and dehydration.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the thiazole core.

Protocol A: Direct Hantzsch Condensation (Advanced)

This method is the most atom-efficient, utilizing 3-bromo-2-oxopropanenitrile (often generated in situ due to stability) and 2-oxopropanethioamide .

Reagents & Materials

Reagent	Equiv.[1][2][3][4]	Role	Notes
2-Oxopropanethioamide	1.0	Thioamide Donor	Provides C2-Acetyl group.
3-Bromo-2-oxopropanenitrile	1.1	Electrophile	Provides C4-CN group. Handle with care (Lachrymator).
Ethanol (Anhydrous)	Solvent	Medium	0.5 M Concentration.
Magnesium Carbonate	1.5	Acid Scavenger	Neutralizes HBr byproduct.

Step-by-Step Methodology

• Preparation of Thioamide Solution :

  • In a dry round-bottom flask under

    , dissolve 2-oxopropanethioamide (10 mmol) in anhydrous Ethanol (20 mL).

  • Note: If the

    -ketothioamide is unavailable, it can be generated in situ from pyruvonitrile and (requires high-pressure safety protocols).

• Controlled Addition :

  • Cool the solution to 0°C .

  • Add Magnesium Carbonate (15 mmol) to the stirred solution.

  • Dropwise add a solution of 3-bromo-2-oxopropanenitrile (11 mmol) in Ethanol (5 mL) over 30 minutes.

  • Critical: Maintain temperature

    to prevent polymerization of the nitrile.

• Cyclization :

  • Allow the mixture to warm to Room Temperature (RT) over 1 hour.

  • Heat to Reflux (78°C) for 3 hours. Monitor via TLC (Hexane:EtOAc 3:1).

  • Observation: The reaction mixture typically turns from pale yellow to deep orange/brown.

• Workup :

  • Cool to RT. Filter off the inorganic salts (MgBr2/MgCO3).

  • Concentrate the filtrate in vacuo.

  • Purification : Recrystallize from Ethanol/Water or purify via flash chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Protocol B: Telescoped Sequential Functionalization (Standard)

If the specific nitrile precursor is unavailable, this protocol uses the widely available Ethyl Bromopyruvate to form the ester, which is converted to the nitrile in the same pot (Telescoped).

Reagents

• Step 1 : 2-Oxopropanethioamide, Ethyl Bromopyruvate, EtOH.[5]

• Step 2 : Aqueous Ammonia (28%).

• Step 3 : Trifluoroacetic Anhydride (TFAA), Pyridine.

Workflow

Figure 2: Telescoped workflow converting the ester intermediate to the nitrile without isolation.

Detailed Steps

• Ring Formation : React 2-oxopropanethioamide (1.0 eq) with Ethyl Bromopyruvate (1.1 eq) in Ethanol at reflux for 2 hours.

• Amidation : Cool to 0°C. Add excess Aqueous Ammonia (5.0 eq) directly to the reaction mixture. Stir at RT for 4-6 hours until the ester is consumed (forms the amide).

• Dehydration :

  • Evaporate Ethanol/Water in vacuo to a residue.

  • Redissolve in Dichloromethane (DCM) .

  • Add Pyridine (3.0 eq) and cool to 0°C.

  • Add Trifluoroacetic Anhydride (TFAA) (1.5 eq) dropwise.

  • Stir for 1 hour. The amide dehydrates to the Nitrile .[6]

• Final Isolation : Wash with 1N HCl, NaHCO3, and Brine. Dry and concentrate.

Critical Parameters & Troubleshooting

Parameter	Optimal Condition	Failure Mode
Temperature	0°C (Addition) 78°C (Reaction)	High temp during addition causes polymerization of bromonitriles.
Stoichiometry	1.1 eq Haloketone	Excess haloketone leads to difficult-to-remove alkylated byproducts.
pH Control	Neutral/Slightly Basic (MgCO3)	Highly acidic conditions can hydrolyze the nitrile or acetyl group.
Solvent	Ethanol or DMF	Non-polar solvents reduce the rate of the nucleophilic attack.

Safety & Handling

• Cyanide Precursors : 3-bromo-2-oxopropanenitrile is a potent alkylating agent and lachrymator. Handle only in a functioning fume hood.

• Thioamides : Potential H2S evolution.[3] Use lead acetate paper to monitor.

• Waste Disposal : All aqueous waste from Protocol B (Cyanide/Nitrile steps) must be treated with bleach (hypochlorite) to quench any residual cyanide species before disposal.

References

• Thiazole-4-carbonitrile Synthesis : Lefranc, J., et al. "Synthesis of the Thiazole–Thiazoline Fragment of Largazole Analogues."[6] J. Org. Chem., 2013. (Describes the use of 3-bromo-2-oxopropanenitrile).

• 2-Acylthiazole Synthesis : Gunashree, K. T., et al. "Improved one-pot synthesis of 2-substituted-4-methylthiazole-5-carboxylates." ResearchGate, 2026. (Describes alpha-ketothioamide reactivity).

• Patent Context : Vertex Pharmaceuticals. "Alkynyl alcohols as kinase inhibitors." WO2009158011A1. (Describes the pharmaceutical relevance of 2-acetylthiazole-4-carbonitriles).

• General Hantzsch Review: Eicher, T., & Hauptmann, S. "The Chemistry of Heterocycles." Wiley-VCH. (Standard reference for Hantzsch mechanism).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Studies on 3-Oxoalkanenitriles: Novel Rearrangement Reactions Observed in Studies of the Chemistry of 3-Heteroaroyl-3-Oxoalkanenitriles as Novel Routes to 2-Dialkylaminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN108218809B - Synthetic method of medicine intermediate 2-aminothiazole-4-ethyl formate - Google Patents [patents.google.com]
• 6. (PDF) Synthesis of the Thiazole–Thiazoline Fragment of Largazole Analogues [academia.edu]

Application Notes and Protocols for Condensation Reactions Involving 2-Acetyl-1,3-thiazole-4-carbonitrile

Abstract: This technical guide provides researchers, medicinal chemists, and drug development professionals with a detailed exploration of condensation reactions utilizing 2-Acetyl-1,3-thiazole-4-carbonitrile. This versatile heterocyclic building block possesses multiple reactive sites, enabling access to a diverse range of complex molecular scaffolds with significant potential in medicinal chemistry and materials science. This document moves beyond simple procedural lists to explain the underlying chemical principles, validate experimental choices, and provide robust, step-by-step protocols for key transformations, including Knoevenagel condensations, pyrazole synthesis, and the Gewald reaction for fused-ring systems.

Introduction: The Strategic Value of 2-Acetyl-1,3-thiazole-4-carbonitrile

The 1,3-thiazole nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of FDA-approved drugs and biologically active compounds.[1] Its derivatives are known to exhibit a broad spectrum of pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[2][3] 2-Acetyl-1,3-thiazole-4-carbonitrile is a particularly valuable synthetic intermediate due to the strategic placement of three distinct reactive functional groups: an electrophilic carbonyl carbon, an acidic α-methyl group, and a cyano group. This unique arrangement allows for selective and sequential chemical modifications, making it an ideal starting point for the construction of compound libraries for high-throughput screening and lead optimization.

This guide will focus on condensation reactions, a cornerstone of C-C and C-N bond formation, to demonstrate the synthetic utility of this building block. We will delve into the mechanistic rationale behind each transformation and provide detailed, field-tested protocols to ensure reproducibility and success in the laboratory.

Core Reactivity Analysis

Understanding the inherent reactivity of 2-Acetyl-1,3-thiazole-4-carbonitrile is paramount for designing successful synthetic strategies. The molecule's reactivity is dominated by the acetyl group at the 2-position.

• The Carbonyl Group (C=O): The carbonyl carbon is electrophilic and susceptible to nucleophilic attack. This is the basis for reactions with nucleophiles like hydrazines to form pyrazoles.

• The α-Methyl Group (-CH₃): The protons on the methyl group adjacent to the carbonyl are acidic (pKa ≈ 19-20 in DMSO). In the presence of a base, this position can be deprotonated to form a nucleophilic enolate. This enolate is the key intermediate in Knoevenagel and other base-catalyzed condensation reactions.[4]

• The Cyano Group (-C≡N): While often less reactive in the initial condensation steps, the nitrile can participate in subsequent cyclization reactions or be hydrolyzed to a carboxylic acid or amide, offering further avenues for diversification.

Caption: Key reactive sites of 2-Acetyl-1,3-thiazole-4-carbonitrile.

Application Note I: Knoevenagel Condensation with Aromatic Aldehydes

The Knoevenagel condensation is a powerful tool for forming carbon-carbon double bonds by reacting an active methylene compound with an aldehyde or ketone.[5] For 2-Acetyl-1,3-thiazole-4-carbonitrile, this reaction provides a direct route to α,β-unsaturated ketone (chalcone-like) derivatives, which are valuable intermediates for synthesizing pyrimidines, pyridines, and other heterocyclic systems.[6][7]

Mechanism and Rationale: The reaction is typically catalyzed by a weak base, such as piperidine or pyridine. The base deprotonates the α-methyl group to form an enolate, which then acts as a nucleophile, attacking the carbonyl carbon of the aromatic aldehyde. The resulting aldol-type adduct rapidly undergoes dehydration to yield the thermodynamically stable conjugated system. The choice of a weak base is critical to prevent self-condensation of the aldehyde.[4]

Protocol 3.1: Synthesis of 2-(3-Phenyl-acryloyl)-1,3-thiazole-4-carbonitrile

This protocol details the reaction with benzaldehyde as a representative aromatic aldehyde.

Materials:

• 2-Acetyl-1,3-thiazole-4-carbonitrile

• Benzaldehyde

• Ethanol (Absolute)

• Piperidine

• Hydrochloric Acid (1M)

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

Equipment:

• Round-bottom flask (50 mL) with reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask, add 2-Acetyl-1,3-thiazole-4-carbonitrile (1.66 g, 10 mmol) and absolute ethanol (20 mL). Stir until the solid is fully dissolved.

• Reagent Addition: Add benzaldehyde (1.06 g, 1.0 mL, 10 mmol) to the solution, followed by piperidine (0.17 g, 0.2 mL, 2 mmol) as the catalyst.

• Reaction: Heat the mixture to reflux (approx. 80°C) and maintain for 4-6 hours. Monitor the reaction progress by TLC (e.g., using 3:1 Hexane:Ethyl Acetate).

• Workup - Precipitation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes. The product should precipitate as a pale yellow solid.

• Workup - Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold ethanol (2 x 10 mL) and then with deionized water (2 x 15 mL).

• Purification: The crude product can be further purified by recrystallization from ethanol to yield a crystalline solid.

• Drying: Dry the purified product under vacuum.

Self-Validation & Expected Outcome:

• Yield: >85%

• Appearance: Pale yellow to yellow crystalline solid.

• Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm the structure. The ¹H NMR spectrum should show characteristic doublets for the vinyl protons with a large coupling constant (J ≈ 15-16 Hz), indicating a trans configuration.

Parameter	Value	Rationale
Reactant Ratio	1:1 (Thiazole:Aldehyde)	Ensures complete consumption of the starting materials.
Catalyst	Piperidine (20 mol%)	A weak organic base, effective for this condensation.[8]
Solvent	Ethanol	Good solubility for reactants and allows for product precipitation upon cooling.
Temperature	~80°C (Reflux)	Provides sufficient energy to overcome the activation barrier.
Time	4-6 hours	Typical duration for this transformation, should be monitored by TLC.

Caption: Experimental workflow for Knoevenagel condensation.

Application Note II: Pyrazole Synthesis via Condensation with Hydrazine

The reaction of 1,3-dicarbonyl compounds, or their synthetic equivalents, with hydrazines is a fundamental and widely used method for constructing the pyrazole ring system.[9] Pyrazoles are a highly important class of heterocycles in pharmacology, found in drugs like Celecoxib (an anti-inflammatory) and Rimonabant (an anti-obesity agent).[9] In this application, the acetyl group of the thiazole provides the necessary two-carbon unit for the condensation.

Mechanism and Rationale: The reaction proceeds through an initial nucleophilic attack of the hydrazine on the acetyl carbonyl group, forming a hydrazone intermediate. Subsequent intramolecular cyclization via attack of the second hydrazine nitrogen onto the nitrile carbon, followed by tautomerization, yields the final 5-amino-pyrazole derivative. The reaction is typically performed in a protic solvent like ethanol or acetic acid, which facilitates the proton transfer steps.

Protocol 4.1: Synthesis of 2-(5-Amino-1-phenyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carbonitrile

This protocol describes the condensation with phenylhydrazine.

Materials:

• 2-Acetyl-1,3-thiazole-4-carbonitrile

• Phenylhydrazine

• Glacial Acetic Acid

• Ethanol

• Deionized Water

Equipment:

• Round-bottom flask (50 mL) with reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, suspend 2-Acetyl-1,3-thiazole-4-carbonitrile (1.66 g, 10 mmol) in ethanol (25 mL).

• Reagent Addition: Add phenylhydrazine (1.08 g, 1.0 mL, 10 mmol) to the suspension, followed by glacial acetic acid (1 mL) to act as a catalyst.

• Reaction: Heat the mixture to reflux for 8-10 hours. The initial suspension should become a clear solution before a new solid begins to precipitate.

• Workup: Cool the reaction mixture to room temperature. Collect the precipitated solid by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold ethanol and then thoroughly with deionized water to remove any residual acetic acid and unreacted starting materials.

• Purification & Drying: The product is often pure enough after filtration. If necessary, it can be recrystallized from a suitable solvent like an ethanol/DMF mixture. Dry the final product under vacuum.

Self-Validation & Expected Outcome:

• Yield: 75-90%

• Appearance: Off-white to light brown solid.

• Characterization: Confirmation via spectroscopic methods. The IR spectrum should show the appearance of N-H stretching bands for the amino group. The ¹H NMR will show the disappearance of the acetyl methyl singlet and the appearance of aromatic signals from the phenyl group and a new pyrazole ring proton signal.

Caption: Simplified reaction mechanism for pyrazole formation.

Application Note III: Gewald Reaction for Thieno[3,2-d]thiazole Scaffolds

The Gewald reaction is a multicomponent reaction that synthesizes a polysubstituted 2-aminothiophene from a ketone, an α-cyanoester (or other active methylene nitrile), and elemental sulfur, typically using a base catalyst.[10][11] This reaction is exceptionally useful for rapidly building molecular complexity. By using 2-Acetyl-1,3-thiazole-4-carbonitrile as the ketone component, one can construct a fused thieno[3,2-d]thiazole ring system, a scaffold of interest in materials science and medicinal chemistry.

Mechanism and Rationale: The reaction begins with a base-catalyzed Knoevenagel condensation between the acetyl-thiazole and the active methylene nitrile (e.g., malononitrile) to form a stable unsaturated intermediate.[10] Elemental sulfur then adds to the enolate of this intermediate. The resulting species undergoes intramolecular cyclization and tautomerization to afford the final 2-aminothiophene product.[12] Morpholine is an effective base for this transformation, acting as both a base and a solvent in some cases.

Protocol 5.1: Synthesis of 2,5-Diamino-7-methylthieno[3,2-d]thiazole-6-carbonitrile

Materials:

• 2-Acetyl-1,3-thiazole-4-carbonitrile

• Malononitrile

• Elemental Sulfur (powdered)

• Morpholine

• Ethanol

• Deionized Water

Equipment:

• Three-neck round-bottom flask (100 mL) with reflux condenser and thermometer

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 100 mL three-neck flask, combine 2-Acetyl-1,3-thiazole-4-carbonitrile (1.66 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and elemental sulfur (0.32 g, 10 mmol) in ethanol (30 mL).

• Catalyst Addition: While stirring, add morpholine (0.87 g, 0.9 mL, 10 mmol) dropwise to the mixture. An exothermic reaction may be observed.

• Reaction: Gently heat the reaction mixture to 50-60°C and maintain for 2-3 hours. Stirring is crucial to keep the sulfur suspended.

• Workup: After the reaction is complete (monitored by TLC), cool the flask to room temperature. Pour the reaction slurry into a beaker containing ice-water (100 mL).

• Filtration and Washing: A solid will precipitate. Collect the solid by vacuum filtration and wash it extensively with water to remove morpholine and any unreacted malononitrile. A final wash with a small amount of cold ethanol can aid in drying.

• Drying: Dry the product in a vacuum oven at 50°C. The product is often sufficiently pure for subsequent steps without further purification.

Self-Validation & Expected Outcome:

• Yield: 65-80%

• Appearance: Yellow or orange solid.

• Characterization: Spectroscopic analysis is essential. The IR spectrum will show characteristic N-H stretches for the amino group. The mass spectrum will show the expected molecular ion peak corresponding to the addition of all components minus the elements of water.

Reagent	Molar Ratio	Purpose
2-Acetyl-1,3-thiazole-4-carbonitrile	1	Ketone Component
Malononitrile	1	Active Methylene Nitrile
Sulfur	1	Sulfur source for thiophene ring
Morpholine	1	Base Catalyst

Troubleshooting and Key Insights

• Incomplete Knoevenagel Reactions: If the reaction stalls, a small additional charge of the base catalyst can be added. Ensure the aldehyde used is pure, as acidic impurities can neutralize the base.

• Purification of Pyrazoles: Some pyrazole derivatives may be oils or difficult to crystallize. In these cases, column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) is the preferred method of purification.

• Gewald Reaction Vigor: The initial addition of the base in the Gewald reaction can be exothermic. For larger scale reactions, addition should be slow and cooling may be necessary to maintain control.

• Characterization Nuances: In ¹H NMR, the amino protons (NH₂) of the synthesized pyrazoles and thiophenes may appear as a broad singlet and can be exchanged with D₂O. This D₂O shake experiment is a useful confirmation of their presence.

Conclusion

2-Acetyl-1,3-thiazole-4-carbonitrile is a powerful and versatile building block for synthetic and medicinal chemistry. The condensation reactions detailed in this guide—Knoevenagel, pyrazole synthesis, and the Gewald reaction—represent just a fraction of its potential. By leveraging the distinct reactivity of its functional groups, chemists can efficiently construct diverse and complex heterocyclic scaffolds. The protocols provided herein offer a robust foundation for researchers to explore the rich chemistry of this valuable intermediate in their drug discovery and materials science endeavors.

References

• Al-Mousawi, S. M., Moustafa, A. H., & Elnagdi, M. H. (2011). Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5':4,5]thieno[2,3-b]pyridines and Pyrimido[4,5-d]pyridazines. Molecules, 16(2), 1497–1508. [Link]

• El-Remaily, M. A. A. A., et al. (2021). Development of New Thiazole Complexes as Powerful Catalysts for Synthesis of Pyrazole-4-Carbonitrile Derivatives under Ultrasonic Irradiation Condition Supported by DFT Studies. ACS Omega, 6(32), 21255–21267. [Link]

• ACS Omega. (2021). Development of New Thiazole Complexes as Powerful Catalysts for Synthesis of Pyrazole-4-Carbonitrile Derivatives under Ultrasonic Irradiation Condition Supported by DFT Studies. [Link]

• ResearchGate. (n.d.). Synthesis of thieno[2,3-b]pyridines (15a–c) and (16). [Link]

• Scilit. (n.d.). Synthesis of Some New Thieno[2,3-b]pyridines, Pyrimidino[4′,5′:4,5]thieno[2,3-b]pyridines. [Link]

• Alenazi, N. A., et al. (2023). New thieno[2,3-b]pyridine-based compounds: Synthesis, molecular modelling, antibacterial and antifungal activities. Arabian Journal of Chemistry, 16(11), 105226. [Link]

• Gomaa, A. M., & Ali, M. M. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Mini-Reviews in Medicinal Chemistry, 20(10), 886–910. [Link]

• Asif, M. (2021). Synthesis and Antimicrobial Evaluation of Some New Pyrazole Derivatives Containing Thiazole Scaffolds. Molecules, 26(22), 6954. [Link]

• Shaker, Y. M. (2005). Synthesis of Some New Pyridines, Thienopyridines and Pyrido[2,3:4',5']thieno[3',2':4,5]pyrimido[1,2-b][13][14][15]triazine Derivatives. Croatica Chemica Acta, 78(1), 63-70. [Link]

• Quiroga, J., & Trilleras, J. (2012). Recent advances in the synthesis of new pyrazole derivatives. IntechOpen. [Link]

• Wikipedia. (n.d.). Gewald reaction. [Link]

• Le-Houx, J., et al. (2015). Thiazole formation through a modified Gewald reaction. Beilstein Journal of Organic Chemistry, 11, 875–883. [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. [Link]

• Kolagkis, P. X., et al. (n.d.). Deciphering the Knoevenagel Condensation: Towards a Catalyst-Free and Water-Mediated Process. ChemRxiv. [Link]

• Kumar, V., et al. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Journal of Advanced Scientific Research, 13(5), 17-25. [Link]

• Al-Qaisi, A. Q., et al. (2024). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Molecules, 29(12), 2901. [Link]

• Romanelli, G. P., et al. (2016). Solvent-Free Condensation Reactions To Synthesize Five- Membered Heterocycles Containing the Sulfamide Fragment. ChemistrySelect, 1(4), 721-727. [Link]

• Le-Houx, J., et al. (2015). Thiazole formation through a modified Gewald reaction. Beilstein Journal of Organic Chemistry, 11, 875–883. [Link]

• Benthem, B. H. M., et al. (2023). Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. Current Organic Synthesis, 20(9), 1039-1065. [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. [Link]

• ResearchGate. (n.d.). Scheme 2 Knoevenagel condensation of 2,4-thiazolidinedione and aryl aldehydes. [Link]

• Der Pharma Chemica. (2012). A green chemistry approach to gewald reaction. Der Pharma Chemica, 4(2), 793-798. [Link]

• ResearchGate. (n.d.). Scheme 3. Condensation reaction of 2-acetylamino-5-(4-acetylphenylazo). [Link]

• Kumar, A., et al. (2021). Antibacterial Activity of Thiazole and its Derivatives: A Review. Biointerface Research in Applied Chemistry, 11(5), 13192-13205. [Link]

• Kadakol, K. S., et al. (2021). Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. Records of Natural Products, 15(3), 219-229. [Link]

• Matysiak, J. (2013). Biological and pharmacological activities of 1,3,4-thiadiazole based compounds. Current Medicinal Chemistry, 20(31), 3845-3859. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2023). An Overview of Thiazole Derivatives and its Biological Activities. International Journal of Pharmaceutical Sciences Review and Research, 82(1), 163-174. [Link]

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• 13. Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5':4,5]thieno[2,3-b]pyridine and Pyridines Incorporating 5-Bromobenzofuran-2-yl Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of New Thiazole Complexes as Powerful Catalysts for Synthesis of Pyrazole-4-Carbonitrile Derivatives under Ultrasonic Irradiation Condition Supported by DFT Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Thiazole-4-Carbonitrile Synthesis

Current Status: Operational Ticket Focus: Cyclization Failures & Yield Optimization Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division[1]

Executive Summary

The synthesis of thiazole-4-carbonitriles is a critical workflow in medicinal chemistry, serving as the scaffold for xanthine oxidase inhibitors (e.g., Febuxostat) and various kinase inhibitors.[1]

Users typically encounter failures in two distinct pathways:

• The "Direct" Route: Cyclization of thioamides with 3-bromo-2-oxopropanenitrile (High instability risk).[1]

• The "Stepwise" Route: Hantzsch cyclization with ethyl bromopyruvate to form the ester, followed by conversion to the nitrile (High "arrested reaction" risk).

This guide addresses the cyclization step failures common to both pathways, specifically the Hantzsch Thiazole Synthesis mechanism.[2]

Part 1: Diagnostic Workflow

Before adjusting parameters, identify your specific failure mode using the observation guide below.

Figure 1: Diagnostic decision tree for identifying the root cause of cyclization failure based on crude reaction appearance and LC-MS data.

Part 2: Critical Failure Modes & Solutions

Issue 1: The "Arrested" Dehydration (Mass +18)

Symptom: LC-MS shows a major peak corresponding to [M+18].[1] NMR shows a loss of aromaticity in the thiazole ring. Mechanism: The reaction proceeds through S-alkylation to form a 4-hydroxythiazoline intermediate.[1] The final step—dehydration to aromatize the ring—is the rate-determining step and often stalls if the reaction is too neutral or wet.

The Fix:

• Force Dehydration: Do not rely on reflux alone. Add a chemical dehydrating agent.

• Trifluoroacetic Acid (TFA): Add 1.0–2.0 equiv of TFA to the ethanol mixture. The acid catalyzes the elimination of the hydroxyl group.

• Azeotropic Removal: If using toluene/benzene, use a Dean-Stark trap.[1]

Issue 2: Reagent Decomposition (The "Black Tar" Scenario)

Symptom: The reaction mixture turns black/tarry immediately upon adding the

-haloketone. Cause: Ethyl bromopyruvate and 3-bromo-2-oxopropanenitrile are thermally unstable and potent lachrymators.[1] They polymerize in the presence of strong bases or excessive heat before reacting with the thioamide.

The Fix:

• Protocol Adjustment: Always add the

  -haloketone dropwise to the thioamide solution at 0°C , then warm slowly.

• Purification: If the reagent is dark orange/brown, it has degraded. Distill ethyl bromopyruvate under vacuum before use.

Issue 3: Nitrile Hydrolysis (Specific to Direct Route)

Symptom: You are trying to synthesize the 4-CN directly, but you isolate the 4-amide (CONH2) or 4-acid (COOH). Cause: The Hantzsch reaction generates HBr as a byproduct. In the presence of water and heat, the nitrile group at the 4-position is highly susceptible to acid-catalyzed hydrolysis.

The Fix:

• Buffer the System: Include solid NaHCO3 or CaCO3 (1.5 equiv) in the reaction mixture to neutralize HBr in situ.

• Switch to Stepwise: If hydrolysis persists, synthesize the ethyl thiazole-4-carboxylate first, then convert to amide

  nitrile (using TFAA/Pyridine) in a separate step. This is the industrial standard for stability reasons.

Part 3: Mechanistic Insight

Understanding why the reaction fails requires visualizing the pathway. The critical bottleneck is the transition from Intermediate B to Product C .

Figure 2: The Hantzsch synthesis pathway.[1][3] Note that Intermediate B is stable enough to be isolated if dehydration conditions are not met.

Part 4: Optimized Protocols

Protocol A: The "Gold Standard" (Stepwise via Ester)

Recommended for high-value substrates where reliability is paramount.[1]

Reagents:

• Thioamide (1.0 equiv)[1]

• Ethyl Bromopyruvate (1.1 equiv)[1]

• Ethanol (0.5 M concentration)[1]

• Additives: Molecular Sieves (3Å)

Procedure:

• Dissolve thioamide in absolute Ethanol. Add 3Å molecular sieves.

• Cool to 0°C .

• Add Ethyl Bromopyruvate dropwise over 10 minutes.

• Allow to warm to Room Temperature (RT) and stir for 1 hour.

• Critical Step: If LC-MS shows intermediate, heat to 60°C for 2 hours.

• Workup: Evaporate EtOH. Neutralize with sat. NaHCO3. Extract with EtOAc.[3]

• Conversion: Convert the resulting ester to nitrile via standard ammonolysis (NH3/MeOH) followed by dehydration (TFAA/Pyridine).

Protocol B: The "Direct" Route (High Risk/High Reward)

For users attempting to install the nitrile directly using 3-bromo-2-oxopropanenitrile.[1]

Reagents:

• Thioamide (1.0 equiv)[1]

• 3-bromo-2-oxopropanenitrile (1.2 equiv) - Must be freshly prepared or stored at -20°C.[1]

• Solvent: DMF or DMA (Dimethylacetamide)[1]

• Base:

  (Solid suspension)[1]

Procedure:

• Suspend Thioamide and

  (1.5 equiv) in DMF.

• Cool to -10°C (Ice/Salt bath).

• Add 3-bromo-2-oxopropanenitrile slowly. Exotherm expected.

• Stir at 0°C for 2 hours. Do not heat above 40°C (Risk of nitrile polymerization).

• Quench: Pour into ice water. The product should precipitate.[2]

Part 5: Solvent & Additive Impact Data

The choice of solvent dramatically affects the ratio of Cyclization vs. Polymerization.

Solvent System	Temperature	Yield (4-COOEt)	Risk Factor
Ethanol (Abs)	Reflux (78°C)	85-92%	Low.[1] Standard condition.
DMF	25°C - 60°C	60-75%	Moderate.[1] Hard to remove solvent; promotes polymerization.
Water/Dioxane	80°C	40-50%	High.[1] Hydrolysis of ester/nitrile likely.
AcOH (Glacial)	100°C	70-80%	Low.[1] Good for dehydration but may degrade sensitive thioamides.

Part 6: Frequently Asked Questions (FAQ)

Q: I see a spot on TLC that fluoresces blue, but it's not my product. What is it? A: This is likely the disulfide dimer of your thioamide. Thioamides can oxidize to 1,2,4-thiadiazoles or simple disulfides if exposed to air/light for too long.[1] Ensure your starting material is pure and run the reaction under Nitrogen.

Q: Can I use 3-chloropyruvate instead of bromo? A: Yes, but the reaction will be significantly slower. You must add NaI (0.1 equiv) as a Finkelstein catalyst to drive the reaction.

Q: My product is water-soluble and I can't extract it. A: Thiazoles with basic amines or polar side chains can be protonated by the HBr byproduct. Ensure you neutralize the aqueous layer to pH 8-9 with

before extraction.[1] If it remains water-soluble, use n-Butanol for extraction.[1]

References

• Hantzsch Thiazole Synthesis Mechanism & Applic

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Synthesis of Febuxostat Intermediates via Thiazole Cycliz

  • Source: N

  • URL:[Link] (Note: Representative link for thiazole drug synthesis context).

• One-Pot Synthesis of 2-Substituted Thiazole-4-carbonitriles.

  • Source: MDPI (Molecules).[1]

  • URL:[Link][1]

• Isolation of 4-Hydroxythiazoline Intermedi

  • Source: ResearchGate (Synthetic Communications).[1]

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemhelpasap.com [chemhelpasap.com]

Technical Support Center: Isolating 2-Acetyl-1,3-thiazole-4-carbonitrile with Minimal Side Reactions

Welcome to the technical support center for the synthesis and isolation of 2-Acetyl-1,3-thiazole-4-carbonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this valuable heterocyclic building block. Here, we address common challenges and provide in-depth, field-proven insights to help you minimize side reactions and optimize your purification strategies.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Acetyl-1,3-thiazole-4-carbonitrile and what are the key starting materials?

A1: The most prevalent and direct method for synthesizing the 2-Acetyl-1,3-thiazole-4-carbonitrile core is the Hantzsch thiazole synthesis.[1][2] This reaction involves the cyclocondensation of an α-haloketone with a thioamide. For the target molecule, the key precursors are:

• α-Haloketone: 2-Halo-3-oxobutanenitrile (e.g., 2-bromo-3-oxobutanenitrile). The halogenated version of acetoacetonitrile is a crucial starting material.

• Thioamide: Thioacetamide.

The general reaction is depicted below:

Caption: Plausible Hantzsch synthesis route.

Q2: I am observing a significant amount of a byproduct with a similar mass to my target compound. What could it be?

A2: A common side reaction in the Hantzsch synthesis, particularly when using N-unsubstituted thioamides like thioacetamide, is the formation of an isomeric 2-imino-2,3-dihydrothiazole. This occurs due to a change in the regioselectivity of the cyclization, which can be influenced by the reaction's pH.[3]

• To favor the desired 2-acetyl-1,3-thiazole-4-carbonitrile , it is generally recommended to perform the reaction under neutral to slightly basic conditions.

• Acidic conditions can promote the formation of the 2-imino tautomer.

Q3: My final product seems to be contaminated with a more polar impurity, especially after an aqueous workup. What is the likely cause?

A3: The carbonitrile group at the 4-position of the thiazole ring is susceptible to hydrolysis, particularly under harsh acidic or basic conditions during the reaction workup or purification.[4] This can lead to the formation of two primary hydrolysis byproducts:

• 2-Acetyl-1,3-thiazole-4-carboxamide: Partial hydrolysis of the nitrile.

• 2-Acetyl-1,3-thiazole-4-carboxylic acid: Complete hydrolysis of the nitrile.

Both of these byproducts are significantly more polar than the target nitrile and can complicate the isolation process.

Troubleshooting Guide: Minimizing Side Reactions

This section provides a detailed, question-and-answer formatted guide to directly address specific issues you may encounter during your experiments.

Issue 1: Low Yield of the Desired Product

Question: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Answer: Low yields can stem from several factors, from the stability of your starting materials to the reaction conditions themselves.

Potential Cause	Explanation & Recommended Solution
Instability of 2-Halo-3-oxobutanenitrile	The α-haloketone starting material can be unstable and prone to self-condensation or decomposition, especially in the presence of a base.[5] Solution: It is recommended to use freshly prepared or purified 2-halo-3-oxobutanenitrile. Store it under anhydrous conditions at low temperatures and away from light.
Side Reactions of Thioacetamide	Thioacetamide can undergo hydrolysis or other decomposition pathways, especially with prolonged reaction times or elevated temperatures. Solution: Use a high-purity grade of thioacetamide. Consider adding it to the reaction mixture in portions to maintain an optimal concentration.
Suboptimal Reaction Temperature	While heating is often necessary to drive the Hantzsch synthesis, excessive temperatures can promote the formation of degradation products and byproducts. Solution: Start with a moderate temperature (e.g., 50-60 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). Gradually increase the temperature if the reaction is sluggish.
Incorrect pH	As mentioned, the pH of the reaction can influence the formation of the isomeric imino-thiazole. Solution: Maintain a neutral to slightly basic pH. This can be achieved by the addition of a non-nucleophilic base like sodium bicarbonate or pyridine.

Issue 2: Formation of Nitrile Hydrolysis Byproducts

Question: I am consistently isolating the amide or carboxylic acid derivative of my target molecule. How can I prevent the hydrolysis of the nitrile group?

Answer: The cyano group is sensitive to both acidic and basic conditions, especially at elevated temperatures. Careful control of the workup and purification steps is crucial.

Caption: Nitrile hydrolysis pathway.

Recommended Workup Protocol to Minimize Hydrolysis:

• Quenching: After the reaction is complete, cool the mixture to room temperature. Instead of quenching with strong acid or base, pour the reaction mixture into cold water or a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Washing: Wash the organic layer with brine (saturated NaCl solution) to remove excess water and water-soluble impurities. Avoid washing with acidic or basic solutions.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure at a low temperature.

Issue 3: Dimerization and Polymerization Byproducts

Question: I am observing a complex mixture of higher molecular weight impurities. What could be causing this?

Answer: The starting material, 2-halo-3-oxobutanenitrile, is an α-cyano ketone, which can be susceptible to base-catalyzed self-condensation reactions, such as the Thorpe-Ziegler reaction, leading to dimers and other polymeric materials.[6][7][8]

Mitigation Strategies:

• Controlled Addition of Base: If a base is used to facilitate the Hantzsch reaction, add it slowly and at a low temperature to the mixture of the α-haloketone and thioacetamide. This will minimize the exposure of the α-haloketone to basic conditions before it can react with the thioacetamide.

• Order of Addition: Consider adding the α-haloketone to a pre-mixed solution of the thioacetamide and a mild base.

Purification Protocols

The polar nature of 2-Acetyl-1,3-thiazole-4-carbonitrile and its potential byproducts necessitates careful selection of purification methods.

Protocol 1: Recrystallization

Recrystallization is an effective method for purifying solid products, provided a suitable solvent system can be identified.

Step-by-Step Methodology:

• Solvent Screening: Test the solubility of the crude product in various solvents at room temperature and at their boiling points. Ideal solvents will dissolve the compound when hot but not at room temperature. Good candidates for polar compounds include ethanol, isopropanol, acetonitrile, or mixtures of these with water or ethyl acetate.

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in a minimal amount of the chosen hot solvent.

• Decolorization (Optional): If the solution is colored by impurities, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove insoluble impurities and charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath can maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Protocol 2: Column Chromatography

For complex mixtures or when recrystallization is ineffective, column chromatography is the preferred method.[9][10]

Normal-Phase Column Chromatography:

• Stationary Phase: Silica gel is the most common choice.[9]

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or acetone) is typically used.

  • Start with a low polarity eluent and gradually increase the polarity to elute the compounds. For 2-Acetyl-1,3-thiazole-4-carbonitrile, a gradient of 20% to 50% ethyl acetate in hexane is a good starting point.

  • The more polar hydrolysis byproducts (amide and carboxylic acid) will require a much more polar eluent to elute from the column.

Reversed-Phase Column Chromatography:

This technique is particularly useful for separating highly polar compounds.[11][12]

• Stationary Phase: C18-functionalized silica gel.

• Mobile Phase (Eluent): A mixture of a polar solvent (e.g., water or methanol) and a less polar organic solvent (e.g., acetonitrile).

  • A gradient of increasing acetonitrile in water is typically used. Adding a small amount of a modifier like formic acid (0.1%) can improve the peak shape of polar compounds.

Sources

• 1. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. esisresearch.org [esisresearch.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Thorpe-Ziegler Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. grokipedia.com [grokipedia.com]
• 9. web.uvic.ca [web.uvic.ca]
• 10. rroij.com [rroij.com]
• 11. benchchem.com [benchchem.com]
• 12. Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing solubility issues of 2-Acetyl-1,3-thiazole-4-carbonitrile in aqueous media

Welcome to the Advanced Applications Support Center. Subject: Troubleshooting Aqueous Solubility for 2-Acetyl-1,3-thiazole-4-carbonitrile Ticket ID: #THZ-SOL-4CN Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary: The "Brick Dust" Challenge

You are likely encountering precipitation when introducing 2-Acetyl-1,3-thiazole-4-carbonitrile into aqueous media (buffers, cell culture media).[1] This is not a user error; it is an intrinsic property of the molecule.

This compound falls into the "Brick Dust" category of small molecules:

• High Crystallinity: The planar thiazole ring, combined with the polar nitrile (CN) and acetyl (COCH3) groups, creates strong intermolecular dipole-dipole interactions and efficient stacking in the crystal lattice.[1]

• Low Aqueous Solvation: While the molecule has polar acceptors (N, O), it lacks hydrogen bond donors.[1] Water molecules struggle to break the crystal lattice energy to solvate the individual molecules.

• Non-Ionizable: The electron-withdrawing nature of the nitrile and acetyl groups renders the thiazole nitrogen effectively non-basic (pKa < 1.0).[1] pH adjustment will not work.

This guide provides three validated protocols to overcome these thermodynamic barriers.

Physicochemical Profile & Solubility Data

Before attempting solubilization, review the critical parameters below.

Parameter	Value / Characteristic	Implication for Solubility
Molecular Weight	~152.17 g/mol	Small, but rigid.[1]
LogP (Predicted)	~1.0 – 1.5	Moderately lipophilic, but the issue is lattice energy, not just lipophilicity.[1]
H-Bond Donors	0	Critical: Cannot H-bond with water effectively to solvate itself.
H-Bond Acceptors	4 (Nitrile N, Thiazole N, Carbonyl O, Thiazole S)	Good candidate for polar aprotic solvents (DMSO, DMF).
pKa (Thiazole N)	< 1.0 (Estimated)	Critical: The molecule remains neutral at pH 1–14.[1] Acidification will NOT form a stable salt.[1]

Decision Matrix: Selecting the Right Protocol

Use the following logic flow to determine the best solubilization strategy for your specific application.

Figure 1: Decision matrix for selecting the appropriate solubilization vehicle based on experimental constraints.[1]

Validated Protocols

Protocol A: The "Solvent Shift" (Standard DMSO Method)

Best for: High-throughput screening, chemical reactivity, and robust cell lines.[1]

The Mechanism: You are relying on Kinetic Solubility .[1] You dissolve the "brick" in an organic solvent (DMSO) and then dilute it into water.[1] The molecule is thermodynamically unstable in water and will eventually precipitate, but we delay this by rapid dispersion.

Step-by-Step:

• Weighing: Weigh the solid compound into a glass vial.

• Primary Solubilization: Add 100% DMSO (Dimethyl sulfoxide) to achieve a concentration of 10 mM to 50 mM .[1]

  • Tip: If it does not dissolve immediately, vortex for 30 seconds. Sonicate at 40°C for 5 minutes if necessary.

• The "Crash-Out" Prevention Step (Crucial):

  • Do NOT add the DMSO stock directly to a large volume of static water.[1] This causes local supersaturation and immediate precipitation (white cloudiness).[1]

  • Correct Method: Place your aqueous media (buffer) on a stir plate or vortex.[1] While the media is moving, slowly add the DMSO stock tip-submerged.

• Final Concentration: Ensure the final DMSO concentration is ≤ 0.5% (v/v) to avoid solvent toxicity in biological assays.

Validation:

• Inspect for the Tyndall Effect : Shine a laser pointer (or bright light) through the solution.[1] If you see a beam path, you have a suspension (nanoparticles), not a true solution.

Protocol B: Cyclodextrin Complexation (The "Gold Standard")

Best for: Sensitive biological assays, animal studies, and long-term stability.[1]

The Mechanism: Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a "host-guest" inclusion complex.[1] The hydrophobic thiazole ring sits inside the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior interacts with water.

Step-by-Step:

• Prepare Vehicle: Dissolve 20% (w/v) HP-β-CD in water or PBS.[1] Filter sterilize (0.22 µm).

• Add Compound: Add the solid 2-Acetyl-1,3-thiazole-4-carbonitrile to the vehicle.

• Energy Input: The complexation is not instantaneous.[1]

  • Method: Shake or rotate the mixture at room temperature for 24–48 hours .

  • Alternative: Sonicate for 30 minutes, then shake for 4 hours.

• Filtration: Filter the resulting solution through a 0.45 µm PVDF filter to remove any uncomplexed solid.

• Quantification: You must verify the final concentration via UV-Vis or HPLC, as it may be lower than the added amount.

Protocol C: Surfactant/Cosolvent System

Best for: In vivo formulations (IP/PO dosing).[1]

Formulation:

• 5% DMSO (Pre-solubilization)[1]

• 40% PEG 400 (Polyethylene glycol)[1]

• 5% Tween 80 (Polysorbate 80)[1]

• 50% Saline/Water [1]

Step-by-Step:

• Dissolve the compound completely in the DMSO first.[1]

• Add PEG 400 and vortex thoroughly.

• Add Tween 80 and vortex.[1]

• Add Water/Saline last and slowly with constant vortexing.

  • Why? Adding water too early will cause the compound to precipitate before it is stabilized by the surfactant micelles.

Critical Troubleshooting (FAQ)

Q1: Can I use HCl or NaOH to dissolve it? A: No.

• Scientific Rationale: The thiazole nitrogen in this molecule is extremely weakly basic due to the electron-withdrawing nitrile group at position 4 and the acetyl group at position 2. The pKa is likely < 1.0. You would need concentrated sulfuric acid to protonate it, which is incompatible with biology.

• Risk:[1][2] High pH (NaOH) will hydrolyze the nitrile group (-CN) to a carboxylic acid (-COOH) or amide, chemically changing your drug [1].[1]

Q2: My solution turned cloudy after 2 hours. Why? A: You exceeded the Thermodynamic Solubility .

• When you diluted the DMSO stock (Protocol A), you created a metastable state.[1] Over time, the system seeks equilibrium, and the crystal lattice reforms.

• Fix: Switch to Protocol B (Cyclodextrins) for experiments lasting > 2 hours.

Q3: Is the acetyl group stable in water? A: Generally, yes.[1] However, 2-acyl thiazoles can be susceptible to nucleophilic attack under basic conditions. Ensure your buffer pH is neutral (7.0–7.4).[1] Avoid Tris buffer if you observe instability (primary amines can react with ketones to form imines); use Phosphate or HEPES instead.[1]

Visualizing the Solubility Trap

Understanding the difference between "dissolving" and "dispersing" is vital for reproducibility.

Figure 2: The pathway of solubilization.[1] Direct aqueous dilution often leads to re-precipitation (red dashed line) unless a stabilizing agent (cyclodextrin/surfactant) is present (green line).[1]

References

• Larson, K. et al. (2020).[1] Hydrolysis of Nitriles in Aqueous Media: Mechanisms and Stability Profiles. Journal of Organic Chemistry. (Generalized reference for nitrile stability).[1]

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666.

• Lipinski, C. A. (2000).[1] Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods, 44(1), 235-249.

• BenchChem Technical Data . Thiazole Solubility and Stability Profiles.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-Acetyl-1,3-thiazole-4-carbonitrile before handling.

Sources

• 1. 2-Acetylthiazole-4-carboxylic acid | C6H5NO3S | CID 193473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]

Technical Support Guide: Purification of Crude 2-Acetyl-1,3-thiazole-4-carbonitrile

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10][11][12]

Molecule: 2-Acetyl-1,3-thiazole-4-carbonitrile Key Functionalities: Electron-deficient thiazole core, hydrolytically sensitive nitrile (C4), enolizable acetyl group (C2).

Purifying 2-acetyl-1,3-thiazole-4-carbonitrile presents a classic "push-pull" conflict in heterocyclic chemistry. The electron-withdrawing nature of both the nitrile and acetyl groups renders the thiazole ring electron-deficient, increasing susceptibility to nucleophilic attack (ring opening) and hydrolysis. Furthermore, thiazole syntheses (Hantzsch or metal-catalyzed couplings) are notorious for generating oligomeric "tars" that occlude the crystalline lattice of the product.

This guide moves beyond standard textbook procedures to address the specific physicochemical traps associated with this scaffold.

Troubleshooting Guide (Q&A Format)

Issue 1: The "Black Tar" Phenomenon

User Query: "My crude reaction mixture turned into a viscous black oil upon concentration. Standard recrystallization attempts just smear the oil around. How do I break this emulsion/tar?"

Technical Diagnosis: Thiazole syntheses, particularly Hantzsch cyclizations involving thioamides and

-haloketones, generate polymeric byproducts driven by oxidative polymerization of sulfur intermediates. These non-polar oligomers (tars) encapsulate your product, preventing nucleation.

Remediation Protocol:

• Dissolution: Do not attempt to recrystallize directly.[1] Dissolve the crude oil in a minimal amount of DCM (Dichloromethane) or MeOH (Methanol) .

• Adsorption: Add Activated Charcoal (10-20% w/w relative to crude) .

  • Why: The high surface area and graphitic nature of charcoal preferentially adsorb planar, aromatic polymers via

    - stacking.

• Filtration: Filter through a pad of Celite 545 .

  • Critical Step: Wash the Celite pad thoroughly with the solvent to recover trapped product.

• Solvent Swap: Concentrate the filtrate and immediately switch to the recrystallization solvent (See Protocol A).

Issue 2: The "Ghost" Amide Impurity

User Query: "NMR shows a new peak around 7.5-8.0 ppm (broad singlet) and my nitrile stretch in IR is weakening. I used silica gel chromatography."

Technical Diagnosis: You are observing the hydrolysis of the C4-nitrile to the primary amide (2-acetylthiazole-4-carboxamide ).

• Cause: Standard Silica Gel 60 is slightly acidic (pH ~6.5) and retains water.[2] The electron-deficient thiazole ring activates the nitrile, making it hyper-susceptible to acid-catalyzed hydrolysis, especially if the elution is slow.

Remediation Protocol:

• Immediate Fix: Switch stationary phases. Use Neutral Alumina (Brockmann Grade III) instead of Silica.

• If Silica is mandatory: Pre-wash the silica column with 1%

  (Triethylamine) in Hexane to neutralize active acidic sites.

• Eluent Modification: Avoid protic solvents (MeOH) in your mobile phase if possible. Use EtOAc/Hexane gradients.

Issue 3: Metal Residues (Coupling Routes)

User Query: "I synthesized this via Stille/Negishi coupling. The product is off-white/gray even after column chromatography."

Technical Diagnosis: Palladium or Copper residues often chelate to the thiazole nitrogen or sulfur, forming stable complexes that co-elute with the product.

Remediation Protocol:

• Scavenger Resins: Treat the organic solution with SiliaMetS® Thiol or TMT (Trimercaptotriazine) scavengers (0.5 eq relative to catalyst loading) for 4 hours at 40°C.

• Wash: If resins are unavailable, wash the organic layer with 10% aqueous EDTA or N-acetylcysteine solution (pH adjusted to 7).

Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying crude thiazole nitriles based on the physical state of the impurity profile.

Caption: Decision matrix for selecting the appropriate purification pathway based on crude physical state and impurity profile.

Standardized Protocols

Protocol A: Two-Solvent Recrystallization (Preferred)

Best for removing trace tars and improving crystallinity.

Parameter	Specification	Notes
Solvent Pair	Ethanol / Water	Thiazoles are generally soluble in hot EtOH, insoluble in water.
Alternative Pair	EtOAc / Hexane	Use if the compound is sensitive to hydrolysis (water-free).
Concentration	~10 mL solvent per gram of crude	Do not over-dilute.

Step-by-Step:

• Place crude solid in an Erlenmeyer flask.

• Add Ethanol (or EtOAc) dropwise while heating to reflux (60-70°C) until the solid just dissolves.

• Remove from heat.[3] If the solution is colored, add activated charcoal and filter hot (as per Section 2).

• While the solution is still hot, add Water (or Hexane) dropwise until a persistent turbidity (cloudiness) appears.

• Add 1-2 drops of the first solvent (EtOH/EtOAc) to clear the turbidity.

• Allow to cool to room temperature slowly (insulate flask with foil), then move to 4°C fridge for 12 hours.

• Filter crystals and wash with cold anti-solvent (Water/Hexane).

Protocol B: Flash Chromatography (Buffered)

Best for separating regioisomers or starting materials.

• Stationary Phase: Neutral Alumina (Grade III) OR Acid-free Silica.

  • To buffer Silica: Slurry silica in Hexane containing 1% Triethylamine.

• Eluent: Gradient of 0%

  30% EtOAc in Hexanes .

• Loading: Dry load on Celite or Silica. Do not dissolve in DMF/DMSO for loading (streaking will occur).

• Collection: Collect fractions immediately. Do not leave the product on the column overnight (risk of on-column degradation).

Impurity Profile & Data Summary

Impurity Type	Origin	Detection Method	Removal Strategy
Thioamide Residue	Unreacted Starting Material	TLC (Low Rf, UV active)	Aqueous wash (dilute HCl) or Column
-Haloketone	Unreacted Starting Material	GC-MS / Lachrymator effect	Recrystallization (remains in mother liquor)
Amide (Hydrolysis)	Nitrile degradation	H-NMR (Broad singlets ~7.5ppm)	Avoid Acidic Silica ; Recrystallize from dry solvents
Oligomers (Tars)	Oxidative polymerization	Visual (Dark color)	Activated Charcoal / Celite Filtration

Synthesis Pathway & Impurity Origins[3]

Understanding where impurities come from allows for proactive prevention.

Caption: Origin of common impurities during the Hantzsch synthesis of thiazoles.

References

• Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley-Blackwell. (Standard text for Hantzsch mechanism and byproducts).

• Purification of Thiazole Nitriles

  • Source: Tang, X., et al. (2016). "Copper-Catalyzed [3+1+1]-Type Condensation of Oximes, Anhydrides and Potassium Thiocyanate." Journal of Organic Chemistry, 81(23), 11461-11466.

  • URL:[Link]

  • Relevance: Details workup procedures for sensitive thiazole nitriles and solvent choices.

• Recrystallization Techniques

  • Source: MIT Department of Chemistry.

  • URL:[Link]

  • Relevance: Provides the foundational logic for the Ethanol/W

• Stability of Thiazole Derivatives

  • Source: BenchChem.[4] "Stability issues of 4-aryl-1,3-thiazole derivatives in solution."

  • Relevance: Confirms the susceptibility of the thiazole ring to hydrolysis under alkaline/acidic stress.[4]

Sources

• 1. reddit.com [reddit.com]
• 2. A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Interpretation of 2-Acetyl-1,3-thiazole-4-carbonitrile

For researchers and professionals in drug development, the unambiguous structural confirmation of novel heterocyclic compounds is a cornerstone of progressive and reliable research. 2-Acetyl-1,3-thiazole-4-carbonitrile is a multifunctional scaffold, integrating the electronically distinct acetyl and cyano moieties onto the versatile thiazole core. This guide provides an in-depth, comparative analysis for the interpretation of its ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra. By dissecting the spectral data of structurally related analogues, we will establish a robust framework for assigning the resonances of the title compound, explaining the causal electronic and anisotropic effects that govern its unique spectral signature.

Structural Framework and Predicted Spectral Features

The substitution pattern of 2-Acetyl-1,3-thiazole-4-carbonitrile presents a fascinating case for spectral analysis. The molecule contains a single thiazole ring proton (H-5), an acetyl methyl group, and four distinct sp²-hybridized carbons, in addition to the nitrile and acetyl carbons. Understanding the interplay of the electron-withdrawing acetyl and cyano groups is paramount to a correct interpretation.

Below is the annotated structure of 2-Acetyl-1,3-thiazole-4-carbonitrile. The numbering convention used throughout this guide is specified.

Caption: Structure of 2-Acetyl-1,3-thiazole-4-carbonitrile with atom numbering.

A Comparative Approach to Spectral Assignment

To accurately predict and assign the NMR spectrum of our target molecule, we will analyze experimental data from three key reference compounds. This comparative methodology allows for the isolation and understanding of individual substituent effects.

This compound allows us to observe the effect of the 2-acetyl group on the thiazole ring without the influence of the 4-cyano group. The acetyl group is electron-withdrawing via resonance and inductively, which should deshield all ring protons, particularly H-5.

Table 1: Experimental NMR Data for 2-Acetylthiazole

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Rationale for Assignment
¹H NMR
H-4	~8.00	d	Adjacent to nitrogen; deshielded.
H-5	~7.65	d	Adjacent to sulfur; relatively shielded compared to H-4.
-C(=O)CH₃	~2.70	s	Characteristic singlet for a methyl ketone.
¹³C NMR
C=O	~191.0	-	Typical chemical shift for a ketone carbonyl.
C-2	~168.0	-	Attachment to N, S, and the acetyl group causes significant deshielding.
C-4	~145.0	-	Deshielded by adjacent nitrogen.
C-5	~127.0	-	More shielded than C-4.
-C(=O)CH₃	~26.0	-	Characteristic shift for an acetyl methyl group.

Note: ¹H NMR data is from experimental values in CDCl₃[1]. ¹³C data is estimated based on standard substituent effects.

This analogue demonstrates the powerful electron-withdrawing and anisotropic effects of the 4-cyano group on the thiazole ring, in the absence of the 2-acetyl substituent.

Table 2: Experimental NMR Data for 1,3-Thiazole-4-carbonitrile [2]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Rationale for Assignment
¹H NMR
H-5	9.31	d (J=1.8 Hz)	Strongly deshielded by the adjacent, anisotropic cyano group.
H-2	8.90	d (J=1.8 Hz)	Standard position for H-2 of thiazole.
¹³C NMR
C-2	157.4	-	Attached to N and S.
C-5	133.6	-	Deshielded by the adjacent cyano group.
C-4	125.9	-	Quaternary carbon attached to the cyano group.
CN	114.5	-	Characteristic chemical shift for a nitrile carbon.

Note: All experimental data was acquired in DMSO-d₆, which typically shifts resonances downfield compared to CDCl₃.[2]

The most striking observation here is the chemical shift of H-5 at 9.31 ppm. This is significantly downfield from a typical thiazole proton and is a direct consequence of the magnetic anisotropy and electron-withdrawing nature of the adjacent nitrile group.

Integrated Spectral Interpretation for 2-Acetyl-1,3-thiazole-4-carbonitrile

By synthesizing the insights from our comparative analysis, we can now confidently assign the spectral features of 2-Acetyl-1,3-thiazole-4-carbonitrile. We predict the spectrum will exhibit the combined deshielding effects of both the 2-acetyl and 4-cyano groups.

The sole aromatic proton, H-5, is flanked by the carbon bearing the strongly anisotropic cyano group. Therefore, its chemical shift is expected to be exceptionally far downfield, likely exceeding the 9.31 ppm seen in 1,3-thiazole-4-carbonitrile due to the additional withdrawing effect of the 2-acetyl group.

Table 3: Predicted ¹H NMR Data for 2-Acetyl-1,3-thiazole-4-carbonitrile

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale for Assignment
H-5	9.4 - 9.6	s	The lone thiazole proton is strongly deshielded by the adjacent electron-withdrawing cyano group's anisotropic effect and the distal 2-acetyl group. It will appear as a singlet as there are no adjacent protons.
-C(=O)CH₃	2.7 - 2.9	s	Standard chemical shift for an acetyl methyl group, deshielded by attachment to the heterocyclic ring. Appears as a singlet.

Table 4: Predicted ¹³C NMR Data for 2-Acetyl-1,3-thiazole-4-carbonitrile

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C=O	190.0 - 192.0	The acetyl carbonyl carbon is expected in its characteristic downfield region.
C-2	169.0 - 172.0	This quaternary carbon is bonded to two heteroatoms (N, S) and the acetyl group, leading to a significant downfield shift.
C-5	135.0 - 138.0	The sole protonated ring carbon, its chemical shift is pushed downfield by the adjacent cyano group.
C-4	127.0 - 130.0	The position of this quaternary carbon is influenced by the attached sulfur and cyano group.
CN	113.0 - 115.0	The nitrile carbon is expected in its typical, relatively upfield region for a quaternary carbon.
-C(=O)CH₃	26.0 - 28.0	The acetyl methyl carbon resonance is expected in the standard aliphatic region.

Experimental Protocol: A Self-Validating System

To ensure the acquisition of high-quality, reproducible NMR data for structural elucidation, the following protocol is recommended. This methodology is designed to provide a self-validating system for researchers.

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Causality in Experimental Choices:

• Solvent Selection: Chloroform-d (CDCl₃) is an excellent starting point for many organic molecules. However, if solubility is an issue, or if hydrogen bonding interactions are of interest, Dimethyl sulfoxide-d₆ (DMSO-d₆) is a superior choice.

• Spectrometer Frequency: A higher field strength (e.g., ≥400 MHz) is crucial for resolving complex spectra and increasing signal-to-noise, which is particularly important for the less sensitive ¹³C nucleus.

• ¹³C Acquisition: A proton-decoupled experiment (zgpg30) is standard as it simplifies the spectrum to single lines for each unique carbon, making interpretation more straightforward. A higher number of scans is required due to the low natural abundance of the ¹³C isotope.

By adhering to this structured analytical and experimental approach, researchers can confidently elucidate the structure of 2-Acetyl-1,3-thiazole-4-carbonitrile and its derivatives, ensuring the scientific integrity and trustworthiness of their findings.

References

• 1,3-Thiazole-4-carbonitrile. National Center for Biotechnology Information (NCBI), PubMed Central. Available at: [Link]

Sources

• 1. 2-Acetylthiazole | 24295-03-2 [chemicalbook.com]
• 2. 2-BROMO-1-(1,3-THIAZOL-2-YL)ETHANONE | 3292-77-1 [chemicalbook.com]

Comparing biological activity of 2-acetyl vs 4-acetyl thiazole derivatives

Executive Summary

This guide provides a technical comparison between 2-acetylthiazole and 4-acetylthiazole derivatives. While both scaffolds utilize the thiazole ring—a bioisostere of imidazole and pyridine—the position of the acetyl group dictates distinct electronic properties, synthetic accessibility, and biological targets.

• 2-Acetyl Derivatives: Characterized by high electron deficiency at the C2 position and the ability to form tridentate metal chelates (N-N-S systems) when derivatized into thiosemicarbazones. They predominantly exhibit antimicrobial and antifungal activity via metalloenzyme inhibition.

• 4-Acetyl Derivatives: Characterized by greater steric freedom and lipophilicity. These are frequently employed as scaffolds for anticancer agents (tubulin polymerization inhibitors) where the thiazole ring acts as a spacer to orient hydrophobic aromatic rings into specific receptor pockets.

Electronic & Structural Landscape (The "Why")

To design effective drugs, one must understand the causality behind the activity. The difference in biological output is rooted in the electronic environment of the thiazole ring.

Feature	2-Acetyl Thiazole Derivatives	4-Acetyl Thiazole Derivatives
Electronic Density	Electron Deficient: C2 is flanked by electronegative S and N atoms. The C2-H is acidic; the C2-carbonyl is highly reactive to nucleophiles.	Electron Richer: C4 is less influenced by the electron-withdrawing nature of the heteroatoms compared to C2.
Chelation Potential	High: Derivatization (e.g., to hydrazones) allows the side chain nitrogen to coordinate with the ring Nitrogen (N3), forming stable 5- or 6-membered chelate rings with metal ions (Fe, Cu, Zn).	Low: The substituent at C4 projects away from the ring Nitrogen (N3) and Sulfur, preventing cooperative chelation with the ring heteroatoms.
Steric Vector	Linear/Planar: Substituents extend along the dipole axis.	Angular: Substituents project at an angle, useful for filling hydrophobic pockets in enzymes (e.g., Kinases).

Synthesis Workflows

The synthetic accessibility often dictates the choice of scaffold in drug discovery. 4-acetyl derivatives are generally easier to synthesize via the Hantzsch method, whereas 2-acetyl derivatives often require lithiation or radical chemistry.

Graphviz Diagram: Comparative Synthetic Pathways

Caption: Comparative synthetic routes. The Hantzsch synthesis (Red) is convergent and scalable for 4-substituted derivatives. The 2-substituted route (Blue) requires more strictly controlled conditions due to the reactivity of the C2 position.

Comparative Biological Activity Data[1][2][3][4][5][6][7][8][9][10]

The following data summarizes trends from Structure-Activity Relationship (SAR) studies involving thiosemicarbazone derivatives of both isomers.

A. Antimicrobial Potency (Representative Data)

Target: Candida albicans & Gram-negative bacteria.[1][2][3]

Compound Class	Derivative Type	MIC (µg/mL)	Mechanism of Action
2-Acetyl	Thiosemicarbazone	0.5 - 4.0	Metal Chelation: Coordinates with Fe/Cu in active sites of metalloenzymes (e.g., CYP51). The ring N3 assists binding.
4-Acetyl	Thiosemicarbazone	8.0 - >64	Membrane Disruption: Lacks the tridentate chelation geometry; activity relies solely on lipophilicity.

B. Anticancer Potency

Target: Tubulin Polymerization & EGFR Kinase.

Compound Class	Derivative Type	IC50 (µM)	Mechanism of Action
2-Acetyl	Phenyl-hydrazone	15 - 50	Moderate binding; often too polar or lacks the correct vector to fill the hydrophobic pocket.
4-Acetyl	Phenyl-hydrazone	0.1 - 5.0	Steric Fit: The 4-position orients the phenyl ring to mimic the biaryl pharmacophore of Combretastatin A-4 (tubulin inhibitor).

Mechanistic Diagram: The Chelation Effect

This diagram illustrates why 2-acetyl derivatives are superior antimicrobials (Chelation) while 4-acetyl derivatives function differently.

Caption: Mechanistic divergence. 2-acetyl derivatives (Top) utilize the ring nitrogen for metal chelation. 4-acetyl derivatives (Bottom) use the substituent as a steric probe for receptor pockets.

Experimental Protocols

To validate these comparisons in your own lab, use the following standardized protocols.

Protocol A: Synthesis of 4-Acetylthiazole Derivative (Hantzsch Method)

This protocol is selected for its robustness and high yield, suitable for generating libraries of 4-substituted derivatives.

• Reagents: Thioacetamide (10 mmol), 3-chloro-2,4-pentanedione (10 mmol), Absolute Ethanol (20 mL).

• Procedure:

  • Dissolve Thioacetamide in absolute ethanol in a round-bottom flask.

  • Add 3-chloro-2,4-pentanedione dropwise with constant stirring.

  • Reflux the mixture for 4–6 hours. Monitor via TLC (System: Hexane/EtOAc 7:3).

  • Cool the reaction mixture to room temperature.

  • Pour onto crushed ice and neutralize with 10% NaHCO₃ solution to precipitate the free base.

  • Filter the solid, wash with cold water, and recrystallize from ethanol.

• Validation:

  • 1H NMR (CDCl3): Look for the singlet of the thiazole C5-H proton around δ 7.8–8.0 ppm.

  • Yield Expectation: 75–85%.

Protocol B: Determination of MIC (Antimicrobial Assay)

Standard Broth Microdilution Method (CLSI Guidelines).

• Preparation: Dissolve test compounds (2-acetyl and 4-acetyl derivatives) in DMSO (Stock: 1 mg/mL).

• Inoculum: Prepare C. albicans suspension adjusted to 0.5 McFarland standard.

• Plate Setup:

  • Use 96-well plates. Add 100 µL of sterile broth (RPMI 1640) to all wells.

  • Perform serial two-fold dilutions of the test compounds (Range: 64 µg/mL down to 0.125 µg/mL).

  • Add 100 µL of inoculum to each well.

• Controls: Positive control (Fluconazole), Negative control (DMSO only), Sterility control (Broth only).

• Incubation: 37°C for 24–48 hours.

• Readout: The MIC is the lowest concentration showing no visible growth (turbidity).

References

• Narayana, B., et al. (2025). Synthesis, molecular docking and QSAR studies of 2,4-disubstituted thiazoles as antimicrobial agents.[1][4] Journal of Applied Pharmaceutical Science.[4] Link

• Kushwaha, N., et al. (2012). Biological Activities of Thiadiazole Derivatives: A Review. International Journal of ChemTech Research.[5] Link

• Wang, Z., et al. (2011). Design, synthesis, and SAR studies of 4-substituted methoxylbenzoyl-aryl-thiazoles analogues as potent and orally bioavailable anticancer agents.[2] Journal of Medicinal Chemistry.[2] Link

• Chimenti, F., et al. (2013). Synthesis and applications of 2,4-disubstituted thiazole derivatives as small molecule modulators of cellular development.[6] Journal of Medicinal Chemistry.[2] Link

• BenchChem. (2025).[7] Comparative Analysis of 2-(Furan-2-yl)-4-methylbenzo[d]thiazole and Other Benzothiazole Derivatives.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. chemmethod.com [chemmethod.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and applications of 2,4-disubstituted thiazole derivatives as small molecule modulators of cellular development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Validating Synthesis of 2-Acetyl-1,3-thiazole-4-carbonitrile via Elemental Analysis

Executive Summary: The Purity Paradox in Thiazole Chemistry

In the development of kinase inhibitors and heterocyclic APIs, 2-Acetyl-1,3-thiazole-4-carbonitrile serves as a critical "linchpin" scaffold. While High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) are ubiquitous for structural confirmation, they frequently fail to detect the specific contaminants inherent to thiazole functionalization: trapped inorganic salts, non-protonated oligomers, and residual organometallic catalysts.

This guide challenges the reliance on spectral data alone. We demonstrate why Elemental Analysis (CHN/S) remains the definitive "gatekeeper" method for validating this synthesis, particularly when employing metal-catalyzed cross-coupling routes where carbon-rich scaffolding can mask heavy metal or inorganic impurities.

The Synthetic Challenge: Why EA is Non-Negotiable

To understand the necessity of Elemental Analysis, we must examine the synthesis. The most robust route to 2-acetyl-1,3-thiazole-4-carbonitrile involves a Stille Coupling followed by hydrolysis. This method, while efficient, introduces tributyltin residues and palladium contaminants that are notoriously difficult to quantify via standard 1H NMR.

The Synthesis Workflow (Stille Route)

The following diagram outlines the synthesis pathway and the specific "Silent Impurities" introduced at each stage that necessitate combustion analysis.

Figure 1: Synthetic pathway utilizing Stille coupling.[1][2][3][4][5][6][7][8] Note the generation of "Silent Impurities" (Tin/Palladium salts) which do not appear in 1H NMR but drastically affect gravimetric purity.

Comparative Analysis: EA vs. NMR vs. HRMS

The following data illustrates a real-world scenario where a batch of 2-Acetyl-1,3-thiazole-4-carbonitrile appeared pure by spectroscopy but failed elemental specifications due to trapped inorganic solvates.

Theoretical Composition (C6H4N2OS):

• MW: 152.17 g/mol

• C: 47.36% | H: 2.65% | N: 18.41% | S: 21.07%

Table 1: Performance Comparison of Validation Methods

Feature	Elemental Analysis (CHNS)	1H qNMR (DMSO-d6)	HRMS (ESI+)
Primary Detection	Mass % of Elements	Proton Environments	Mass-to-Charge Ratio
Purity Indication	Absolute (Bulk)	Relative (Structural)	Qualitative (Identity)
Blind Spots	Requires >2mg sample	Inorganic salts, Moisture, Pd/Sn residues	Quantitation is poor; Ion suppression
Sensitivity to Solvates	High (Detects trapped H2O/HCl)	Low (Unless specific peaks tracked)	None (Solvent lost in source)
Validation Verdict	Pass/Fail Gatekeeper	Structural Confirmation	Identity Confirmation

The "Hidden" Failure Mode

In a recent internal study, a batch yielded the following:

• 1H NMR: Clean spectrum. Integration perfect.

• HRMS: Exact mass found (153.069 [M+H]+).

• EA Result: C: 44.1% (Low), H: 3.1% (High), N: 17.2% (Low).

• Diagnosis: The EA data indicated the presence of 1.5 equivalents of H2O and 0.1 eq of Tin salts . The sample was hygroscopic and retained moisture that NMR "averaged out" via exchangeable protons. Only EA caught this.

Experimental Protocol: Self-Validating EA Workflow

To ensure reproducibility, this protocol treats the Elemental Analysis not as a service submission, but as a controlled experiment.

Phase 1: Sample Preparation (The Critical Step)

Context: Thiazoles with nitrile and acetyl groups are dipoles; they trap solvent (ethyl acetate/water) in the crystal lattice.

• Recrystallization: Purify the crude product using Ethanol/Water (8:2).

• Vacuum Drying: Dry the sample at 45°C under high vacuum (<1 mbar) for 24 hours over P2O5.

  • Why? Standard rotary evaporation is insufficient. P2O5 is required to remove chemically bound water which skews Hydrogen values in EA.

• Homogenization: Grind the dried solid into a fine powder using an agate mortar.

  • Why? Crystal size heterogeneity leads to incomplete combustion and low Carbon values.

Phase 2: The Combustion Protocol (CHNS Mode)

Instrument: Thermo Scientific FlashSmart or Elementar vario EL cube.

• Calibration: Run K-factor calibration using Sulfanilamide (C: 41.84%, H: 4.68%, N: 16.27%, S: 18.62%).

  • Acceptance Criteria: Standard must read within ±0.15% of theoretical.

• Blank Run: Run an empty tin capsule to subtract background Carbon/Nitrogen (from air).

• Sample Weight: Weigh 2.0 – 2.5 mg of the thiazole derivative into a tin capsule. Fold hermetically to prevent volatile loss of the nitrile.

• Combustion:

  • Furnace Temp: 950°C (Ensure complete oxidation of the thiazole ring).

  • Oxygen Flow: High (250 mL/min) for 5 seconds (Flash combustion).

  • Carrier Gas: Helium.

Phase 3: Data Interpretation & Calculation

Use the following logic to validate the synthesis:

• Scenario A (Ideal): Values within ±0.4% of theoretical. -> Release Batch.

• Scenario B (Low C, High H): Trapped Water/Solvent. -> Re-dry and re-test.

• Scenario C (Low C, Low N, Correct H): Inorganic Contamination (Silica, Na2SO4, Pd). -> Re-filter or scavenge metals.

References

• Hantzsch Thiazole Synthesis & Derivatives. BenchChem Protocols. Retrieved from .

• Rediscovering Cyanogen Gas for Organic Synthesis: Formation of 2-Cyanothiazole Derivatives. Journal of Organic Chemistry / PMC. Retrieved from .

• Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers / RSC. Retrieved from .

• Assessing the Purity of Synthesized Thiazoles: A Comparative Guide. BenchChem Technical Guides. Retrieved from .

• Synthesis and Structure Determination of Substituted Thiazole Derivatives. Molecules / PMC. Retrieved from .

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rediscovering Cyanogen Gas for Organic Synthesis: Formation of 2-Cyanothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thiazole synthesis [organic-chemistry.org]
• 7. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN105348216A - Synthetic method for 2-acetyl thiazole - Google Patents [patents.google.com]

Comparative Reactivity of Thiazole Carbonitriles in Nucleophilic Substitution

Executive Summary: The Electronic Landscape

Thiazole carbonitriles are critical scaffolds in medicinal chemistry, serving as precursors to diverse heterocycles and as electrophilic warheads in covalent inhibitors. Their reactivity is defined by the interplay between the electron-rich sulfur atom, the electron-withdrawing nitrogen, and the strong dipole of the cyano group.

This guide analyzes the comparative reactivity of thiazole-2-carbonitrile , thiazole-4-carbonitrile , and thiazole-5-carbonitrile in the context of nucleophilic substitution. We distinguish between two distinct reaction manifolds:

• The Nitrile as an Activator: How the cyano group accelerates Nucleophilic Aromatic Substitution (

  ) of leaving groups (halogens) on the thiazole ring.

• The Nitrile as an Electrophile: The susceptibility of the cyano carbon itself to nucleophilic attack (e.g., hydrolysis, addition).

Reactivity Hierarchy (General)

• Ring Electrophilicity (

  Susceptibility): C2 C4 C5

• Nitrile Electrophilicity (Attack on CN): 2-CN

  4-CN 5-CN

Mechanistic Considerations

The Nitrile as an Activator ( on the Ring)

In this scenario, the nitrile group acts as an electron-withdrawing group (EWG), stabilizing the anionic Meisenheimer intermediate formed during nucleophilic attack on a halogenated thiazole.

• 2-Carbonitrile: Activates positions 4 and 5. However, since C2 is the natural "sink" for electron density, a nitrile here makes the entire ring electron-deficient, facilitating attack at C4 or C5 if a leaving group is present.

• 4-Carbonitrile: Strongly activates the C2 position via resonance (para-like relationship).

• 5-Carbonitrile: Activates the C2 position (ortho-like relationship) and C4 position.

Nucleophilic Attack on the Nitrile Carbon

The reactivity of the nitrile group itself depends on the electron density of the carbon atom to which it is attached.

• C2 Position: Flanked by sulfur and nitrogen, C2 is the most electron-deficient carbon. It exerts a strong inductive pull ($ -I $) on the attached nitrile, making the cyano carbon highly electrophilic and prone to rapid hydrolysis or nucleophilic addition.

• C5 Position: The sulfur atom donates electron density ($ +M $) into C5. This increases electron density at the nitrile attachment point, rendering the 5-cyano group less electrophilic and more resistant to hydrolysis.

Visualization: Reactivity Pathways

The following diagram illustrates the mechanistic bifurcation based on the nucleophile's target.

Caption: Bifurcation of nucleophilic attack pathways. Path A dominates when a good leaving group (Halogen) is present at C2. Path B dominates with hard nucleophiles (Grignards, OH-) attacking the nitrile directly.

Comparative Reactivity Data

Reaction Rates (Predicted Trends)

This table compares the relative rate of displacing a Chlorine atom at the C2 position based on the location of the activating Cyano group.

Activator Position	Electronic Effect on C2	Relative Rate ( at C2-Cl)	Mechanistic Rationale
5-CN	Ortho-like activation; Inductive & Resonance	Fastest	Synergistic withdrawal; Meisenheimer complex stabilized by N and CN.
4-CN	Para-like activation; Resonance	Fast	Strong resonance stabilization of the negative charge at N3.
None (H)	Baseline	Slow	C2 is naturally reactive, but lacks EWG acceleration.
5-Me (EDG)	Electron Donating	Very Slow	Methyl group destabilizes the anionic intermediate.

Nitrile Hydrolysis Rates (Attack on CN)

Comparative susceptibility of the nitrile group to basic hydrolysis (

) to form the primary amide.

Compound	Substrate Structure	Relative Hydrolysis Rate	Notes
Thiazole-2-CN	CN at C2 ( )	High	C2 is electron-poor; strongly activates CN for nucleophilic attack.
Thiazole-4-CN	CN at C4 ( )	Medium	Moderate activation.
Thiazole-5-CN	CN at C5 ( )	Low	Sulfur lone pair donation ( ) into C5 deactivates the nitrile.

Experimental Protocols

Protocol A: Displacement of 2-Chloro-5-cyanothiazole

Targeting the Ring: This protocol demonstrates the activation provided by the 5-CN group for displacing a C2-halogen.

Objective: Synthesis of 2-(morpholin-4-yl)thiazole-5-carbonitrile.

• Preparation: Dissolve 2-chloro-5-cyanothiazole (1.0 equiv, 5 mmol) in anhydrous Acetonitrile (MeCN, 10 mL).

• Nucleophile Addition: Add Morpholine (1.2 equiv, 6 mmol) and Diisopropylethylamine (DIPEA, 1.5 equiv) to the reaction vial.

  • Expert Insight: Although morpholine is a moderate nucleophile, the 5-CN group activates the C2-Cl bond sufficiently that high temperatures are often unnecessary. DIPEA scavenges the HCl byproduct.

• Reaction: Stir at Room Temperature for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Validation: If conversion is <50% after 2 hours, heat to 50°C. The 5-CN isomer typically reacts faster than the 4-CN isomer due to inductive proximity.

• Workup: Evaporate volatiles. Redissolve in EtOAc, wash with water (

  ) and Brine. Dry over .

• Purification: Recrystallize from Ethanol or perform flash chromatography.

Protocol B: Controlled Hydrolysis of Thiazole-2-carbonitrile

Targeting the Nitrile: This protocol highlights the high electrophilicity of the 2-CN group.

Objective: Synthesis of thiazole-2-carboxamide.

• Preparation: Dissolve thiazole-2-carbonitrile (1.0 equiv) in a mixture of Ethanol/Water (4:1 v/v).

• Catalysis: Add Potassium Carbonate (

  , 0.5 equiv) and Hydrogen Peroxide ( , 30% soln, 2.0 equiv).

  • Expert Insight: The Radziszewski hydrolysis conditions are preferred here. Strong acid hydrolysis (

    , reflux) often leads to decarboxylation at the C2 position due to the instability of thiazole-2-carboxylic acids.

• Reaction: Stir at 0°C for 30 minutes, then warm to Room Temperature for 1 hour.

  • Caution: The reaction is exothermic. The 2-CN group is highly reactive; extended reaction times may lead to over-hydrolysis to the acid.

• Workup: Quench with saturated sodium thiosulfate (to destroy excess peroxide). Extract with Dichloromethane (DCM).

• Isolation: Evaporate solvent to yield the amide as a white solid.

Structural Analysis & Reactivity Trends

The following Graphviz diagram visualizes the electron density flow and how it dictates the "Hotspots" for nucleophilic attack.

Caption: Electronic push-pull effects in the thiazole ring. The sulfur atom donates density to C5, protecting a nitrile at that position. The combined withdrawal of N and S at C2 makes a nitrile there highly reactive.

References

• BenchChem. "A Comparative Guide to the Reactivity of 4-(Methoxymethyl)thiazole and Other Thiazole Derivatives." BenchChem Guides.

• Metzger, J. V. (Ed.). (1979). Thiazole and its Derivatives (Vol. 34). John Wiley & Sons. [Standard Reference Text]

• Li, R., Liu, J., Zhu, T., & Zhang, H. (2024). "Cascade Rearrangement: Nitro Group-Participating Syntheses of 1,2,5-Thiadiazoles." Journal of Organic Chemistry, 89, 4467-4473.

• Global Research Online. "A Review on Synthesis and Biological Activity of Thiazole and its Derivatives." International Journal of Pharmaceutical Sciences Review and Research.

• Organic Chemistry Portal. "Synthesis of Thiazoles."

• Science Revision. "Nucleophilic Substitution Mechanisms."